Significance: A non-proteinogenic -amino acid containing a terminal alkene on a C8 side chain. It is a critical precursor for Ring-Closing Metathesis (RCM) in the synthesis of macrocyclic peptides and "stapled" peptides. The (R)-enantiomer is specifically required to induce specific helical screw senses or turn geometries in peptidomimetics.
This guide details the asymmetric synthesis required to ensure stereochemical purity, followed by the structural elucidation protocols necessary to validate the (R)-configuration and chemical integrity.
Asymmetric Synthesis Strategy
Isolating this specific enantiomer from natural sources is inefficient. The industry standard for producing high-enantiomeric excess (ee > 98%)
-amino acids is the Ni(II)-Nucleophilic Glycine Equivalent method (Belokon/Sogah method). This method is self-validating because the stereochemistry of the product is dictated by the choice of the chiral auxiliary.
Retrosynthetic Logic
To obtain the (R) -enantiomer, we utilize the (R)-BPB chiral auxiliary (derived from D-proline).
Chiral Template: Ni(II) complex of glycine Schiff base with (R)-2-[N-(N'-benzylprolyl)amino]benzophenone ((R)-BPB).
Electrophile: 8-bromo-1-octene.
Mechanism: Thermodynamic control via the metal template forces the electrophile to approach from the face opposite the benzyl group of the proline moiety.
Experimental Protocol
Step 1: Formation of the Ni(II)-(R)-BPB-Gly Complex
React (R)-BPB with Glycine,
, and KOH in methanol under reflux.
Isolate the red crystalline solid (The "Glycine Equivalent").
Step 2: Asymmetric Alkylation (The Critical Step)
Setup: Dissolve Ni(II)-(R)-BPB-Gly (1.0 eq) in DMF under Argon.
Base: Add finely ground KOH (5.0 eq).
Alkylation: Dropwise addition of 8-bromo-1-octene (1.2 eq).
Reaction: Stir at RT for 2-4 hours. The red solution will darken or change hue.
Quench: Pour into ice water. The alkylated complex precipitates. Filter and wash.[1]
Step 3: Hydrolysis & Recovery
Dissolve the alkylated complex in MeOH.
Add 2M HCl (excess) and heat to reflux (cleaves the Schiff base).
Separation: The chiral auxiliary (BPB) precipitates upon neutralization or extraction with
. The free amino acid remains in the aqueous phase.
Purification: Ion-exchange chromatography (Dowex 50W) eluting with
.
Workflow Visualization
Caption: Asymmetric synthesis workflow using Ni(II)-BPB auxiliary to ensure (R)-configuration.
Structural Elucidation (Analytical Proof)
Once synthesized, the structure must be proven. We rely on NMR for connectivity and Marfey’s Method for absolute stereochemistry.
Nuclear Magnetic Resonance (NMR)
The molecule has distinct regions: the
-center, the methylene chain, and the terminal alkene.
COSY NMR: Correlation between H-9 (5.85 ppm) and H-8 (2.08 ppm) proves the terminal alkene is connected to the chain.
Integration: The ratio of Alkene protons (3H total) to the
-proton (1H) must be exactly 3:1.
Mass Spectrometry[2]
ESI-MS (+): Calculated Mass for
Da.
Fragmentation: Expect loss of
() and loss of ().
Stereochemical Validation: Marfey’s Method
Optical rotation (
) is unreliable for novel amino acids due to solvent and concentration dependencies. Marfey’s Method is the gold standard for absolute configuration determination.
The Principle
React the amino acid with L-FDAA (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide). This converts enantiomers (R/S) into diastereomers (L-R and L-S), which have distinct retention times on standard C18 HPLC columns.
Protocol
Derivatization: Mix 50
g of sample with 100 L of 1% L-FDAA in acetone and 20 L 1M . Heat at 40°C for 1 hour.
Ring-Closing Metathesis (RCM): Grubbs catalysts close the ring between the C10 alkene of this residue and another alkenyl amino acid (e.g., (R)-allylglycine).
Helix Stabilization: The (R)-configuration is often paired with an (S)-alkenyl amino acid at the
position to form a cross-link that reinforces an -helical structure, improving cell permeability and proteolytic stability.
References
Belokon, Y. N., et al. (1998). Improved procedures for the synthesis of (S)-2-[N-(N'-benzylprolyl)amino]benzophenone (BPB) and Ni(II) complexes of Schiff's bases derived from BPB and amino acids.[5] Tetrahedron: Asymmetry.[2][6]
Marfey, P. (1984).[7] Determination of D-amino acids in peptides and proteins by high-performance liquid chromatography. Carlsberg Research Communications.
Verdine, G. L., & Hilinski, G. J. (2012). Stapled Peptides for Intracellular Drug Targets. Methods in Enzymology.
Blackwell, H. E., & Grubbs, R. H. (1998). Highly Efficient Synthesis of Covalently Cross-Linked Peptide Helices by Ring-Closing Metathesis. Angewandte Chemie International Edition.
Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids.[7][2][3][4][6][8][9][10]
A Technical Guide to (R)-2-aminodec-9-enoic Acid: Synthesis, Characterization, and Therapeutic Potential
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of (R)-2-aminodec-9-enoic acid, a non-proteinogenic amino acid with significant potential in medicina...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of (R)-2-aminodec-9-enoic acid, a non-proteinogenic amino acid with significant potential in medicinal chemistry and drug discovery. We will delve into its chemical identity, stereospecific synthesis, characterization methodologies, and explore its prospective biological activities and applications, offering a Senior Application Scientist's perspective on its relevance in modern therapeutic development.
Core Molecular Identity
(R)-2-aminodec-9-enoic acid is a chiral α-amino acid featuring a ten-carbon aliphatic chain with a terminal double bond. The "(R)" designation specifies the stereochemistry at the α-carbon, which is crucial for its interaction with biological targets.
Unnatural amino acids (UAAs) are powerful tools in drug discovery, offering the ability to modulate the physicochemical and pharmacological properties of peptides and small molecules.[2] The incorporation of UAAs can lead to enhanced metabolic stability, increased potency, and improved target selectivity.[3]
The structural uniqueness of (R)-2-aminodec-9-enoic acid lies in two key features:
The α-(R)-Amino Group: The specific stereochemistry at the α-carbon is fundamental for molecular recognition by enzymes and receptors. Introducing an (R)-amino acid into a peptide can confer resistance to proteolysis, a common challenge in peptide drug development.[4]
The Terminal Alkene: The ω-double bond provides a reactive handle for various chemical modifications. This functionality can be exploited for "click" chemistry, stapling to induce helical structures in peptides, or for the attachment of imaging agents or other pharmacological payloads.
Stereoselective Synthesis of (R)-2-aminodec-9-enoic Acid
The enantioselective synthesis of α-amino acids is a well-established field, with several robust methodologies available.[5] A plausible and efficient route to (R)-2-aminodec-9-enoic acid can be adapted from established protocols for the synthesis of α-alkenyl α-amino acids. One such strategy involves an N-H insertion reaction, which can achieve high yields and excellent enantioselectivity.[6][7]
Proposed Synthetic Workflow
The following diagram outlines a potential synthetic pathway, emphasizing the key transformations and the rationale behind the choice of reagents.
Caption: Proposed synthetic workflow for (R)-2-aminodec-9-enoic acid.
Detailed Experimental Protocol (Hypothetical)
Step 1: Synthesis of the Vinyldiazoacetate Precursor
The synthesis would begin with a suitable commercially available starting material, such as a protected ω-unsaturated aldehyde, which would be converted to the corresponding vinyldiazoacetate over several steps. This transformation is a standard procedure in organic synthesis.
Reaction Setup: To a solution of the vinyldiazoacetate (1.0 eq) and tert-butyl carbamate (1.2 eq) in a suitable solvent (e.g., dichloromethane) at room temperature, add the achiral dirhodium(II) catalyst (e.g., Rh₂(OAc)₄, 0.5 mol%).
Addition of Chiral Catalyst: Subsequently, add the chiral spiro phosphoric acid catalyst (1.0 mol%). The choice of the chiral catalyst is critical for inducing the desired (R)-stereochemistry.
Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within a few hours.
Workup and Purification: Upon completion, concentrate the reaction mixture and purify the crude product by column chromatography on silica gel to yield the protected (R)-amino acid ester.
Causality: The dirhodium catalyst facilitates the formation of a carbene intermediate from the vinyldiazoacetate. The chiral phosphoric acid then acts as a proton shuttle, guiding the N-H insertion from one face of the molecule, thereby establishing the (R)-stereocenter with high enantioselectivity.[6]
Step 3: Deprotection
Hydrolysis: Treat the protected amino acid ester with a strong acid, such as trifluoroacetic acid (TFA) in dichloromethane or aqueous hydrochloric acid, to remove the Boc protecting group and hydrolyze the ester.
Isolation: After the reaction is complete, remove the solvent under reduced pressure. The resulting product can be purified by recrystallization or ion-exchange chromatography to yield the final (R)-2-aminodec-9-enoic acid, often as a hydrochloride salt.
Characterization and Quality Control
A comprehensive characterization is essential to confirm the identity, purity, and stereochemical integrity of the final product.
Analytical Method
Expected Observations
Purpose
¹H and ¹³C NMR
Characteristic shifts for the α-proton, the vinyl protons of the terminal alkene, and the aliphatic chain.
Structural confirmation.
Mass Spectrometry
Accurate mass measurement corresponding to the molecular formula C₁₀H₁₉NO₂.
Molecular weight and formula verification.
FT-IR Spectroscopy
Characteristic absorption bands for the amine, carboxylic acid, and C=C double bond.
Functional group identification.
Chiral HPLC
A single major peak when compared to a racemic standard.
Enantiomeric purity determination.
Elemental Analysis
Percentage composition of C, H, and N consistent with the molecular formula.
Confirmation of elemental composition.
Potential Applications and Biological Activity
While specific biological data for (R)-2-aminodec-9-enoic acid is not yet widely published, we can infer its potential applications based on the known activities of structurally related molecules.
As a Building Block in Peptide Therapeutics
The primary application of this UAA is likely as a building block for the synthesis of novel peptide-based drugs. Its incorporation could enhance resistance to enzymatic degradation and allow for fine-tuning of the peptide's conformational properties.[2][4]
Potential as a Bioactive Molecule
Unsaturated fatty acids and their derivatives are known to possess a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[8][9] For instance, decenoic acid derivatives have been shown to inhibit biofilm formation. It is plausible that (R)-2-aminodec-9-enoic acid could exhibit similar properties.
The following diagram illustrates potential pathways where a molecule with both amino acid and fatty acid characteristics might exert its effects.
Caption: Potential mechanisms of action for (R)-2-aminodec-9-enoic acid.
Conclusion
(R)-2-aminodec-9-enoic acid represents a valuable and versatile building block for drug discovery and development. Its unique combination of a stereodefined α-amino acid and a reactive terminal alkene provides a platform for creating novel therapeutics with potentially improved pharmacological profiles. Further research into its synthesis, characterization, and biological evaluation is warranted to fully unlock its therapeutic potential.
References
PubChem. (n.d.). 9-Decenoic acid. National Center for Biotechnology Information. Retrieved from [Link]
Wikipedia. (2023, October 28). 9-Oxodecenoic acid. Retrieved from [Link]
ResearchGate. (n.d.). A new synthesis of 9-oxodec-2-enoic acid. Retrieved from [Link]
Chemsrc. (n.d.). (2E)-9-oxodec-2-enoic acid | CAS#:29282-32-4. Retrieved from [Link]
Wang, D., et al. (2017). Enantioselective synthesis of α-alkenyl α-amino acids via N–H insertion reactions. Chemical Science, 8(3), 2139–2144. Retrieved from [Link]
El-Sayed, M., et al. (2023). Biological Activities of Novel Oleanolic Acid Derivatives from Bioconversion and Semi-Synthesis. Molecules, 28(13), 5085. Retrieved from [Link]
Singh, Y., et al. (2023). Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. Journal of Medicinal Chemistry, 66(1), 1-45. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). Enantioselective synthesis of α-alkenyl α-amino acids via N–H insertion reactions. Retrieved from [Link]
Frontiers. (n.d.). Application of Amino Acids in the Structural Modification of Natural Products: A Review. Retrieved from [Link]
ResearchGate. (n.d.). Unnatural Amino Acids: Strategies, Designs, and Applications in Medicinal Chemistry and Drug Discovery. Retrieved from [Link]
The Good Scents Company. (n.d.). 9-decenoic acid. Retrieved from [Link]
ResearchGate. (n.d.). Synthesis of 2-Amino-8-oxodecanoic Acids (Aodas) Present in Natural Hystone Deacetylase Inhibitors. Retrieved from [Link]
MDPI. (n.d.). Comparative Amino Acid Profile and Antioxidant Activity in Sixteen Plant Extracts from Transylvania, Romania. Retrieved from [Link]
PubMed Central. (n.d.). Pharmacochemical Study of Multitarget Amino Acids' Hybrids: Design, Synthesis, In vitro, and In silico Studies. Retrieved from [Link]
Science.org. (n.d.). The enantioselective synthesis of alpha-amino acid derivatives via organoboranes. Retrieved from [Link]
Sketchy MCAT. (2023, July 22). Synthesis of Alpha-Amino Acids: Strecker & Gabriel (Part 1) | Chemistry | Sketchy MCAT [Video]. YouTube. Retrieved from [Link]
SIELC Technologies. (n.d.). Octadec-9-enoic acid. Retrieved from [Link]
Khan Academy. (n.d.). Alpha amino acid synthesis. Retrieved from [Link]
The Unseen Reactivity: A Technical Guide to the Predicted Biological Activity of Unsaturated Amino Acids
For Researchers, Scientists, and Drug Development Professionals Abstract Unsaturated amino acids, particularly α,β-dehydroamino acids (dhAAs), represent a fascinating and underexplored class of non-canonical amino acids....
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
Unsaturated amino acids, particularly α,β-dehydroamino acids (dhAAs), represent a fascinating and underexplored class of non-canonical amino acids. Formed through post-translational modifications, these residues introduce unique chemical reactivity into peptides and proteins, primarily through their electrophilic α,β-unsaturated carbonyl structure. This inherent reactivity allows them to act as potent Michael acceptors, enabling covalent interactions with cellular nucleophiles and thereby modulating a diverse array of biological processes. This in-depth technical guide provides a comprehensive overview of the predicted biological activities of unsaturated amino acids, with a focus on dehydroalanine (Dha) and dehydrobutyrine (Dhb). We will delve into their biosynthesis, their role in cellular signaling and as enzyme inhibitors, and provide detailed, field-proven methodologies for their study. This guide is intended to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical tools necessary to explore the therapeutic potential of this unique class of biomolecules.
Introduction: The Significance of Unsaturation in Amino Acid Biology
While the 20 proteinogenic amino acids form the fundamental building blocks of proteins, a vast and diverse landscape of non-canonical amino acids contributes to the complexity and functionality of the proteome. Among these, unsaturated amino acids, and specifically α,β-dehydroamino acids (dhAAs), are emerging as critical players in a range of biological phenomena.[1] These residues are not encoded by the genetic code but are introduced into peptides and proteins through post-translational modifications, most commonly via the dehydration of serine or threonine residues.[2]
The defining feature of dhAAs is the presence of a carbon-carbon double bond in conjugation with the carbonyl group of the amino acid backbone. This α,β-unsaturated carbonyl system renders the β-carbon electrophilic and susceptible to nucleophilic attack through a Michael addition reaction.[3][4] This unique chemical reactivity is the cornerstone of their biological activity, allowing them to form covalent bonds with cellular nucleophiles such as the thiol groups of cysteine residues and the amine groups of lysine residues.[1] This ability to forge covalent crosslinks underpins their involvement in a wide spectrum of biological activities, from antimicrobial and antitumor effects to the modulation of critical cellular signaling pathways.[1][5]
This guide will provide a comprehensive exploration of the predicted biological activities of unsaturated amino acids, with a practical focus on empowering researchers to investigate these fascinating molecules.
Biosynthesis and Natural Occurrence: A Post-Translational Phenomenon
Unsaturated amino acids are not incorporated into proteins during ribosomal translation. Instead, they are generated through the post-translational modification of existing serine, threonine, or cysteine residues within a peptide or protein.[2] The most common dehydroamino acids, dehydroalanine (Dha) and dehydrobutyrine (Dhb), are formed via the dehydration of serine and threonine, respectively.[6] This process can be enzyme-mediated, as seen in the biosynthesis of lantibiotic peptides, or can occur non-enzymatically as a result of protein aging or chemical stress.[1][6]
Dehydroamino acids are found in a diverse range of naturally occurring peptides, primarily of microbial origin.[3] These dehydropeptides often exhibit potent biological activities, including antibiotic, antifungal, and antitumor properties.[5] The presence of the dehydroamino acid residue is often crucial for the bioactivity of these molecules.
Predicted Biological Activities and Therapeutic Potential
The unique chemical reactivity of unsaturated amino acids makes them potent modulators of biological function. Their ability to act as Michael acceptors allows them to covalently modify and potentially inhibit the function of target proteins.
Enzyme Inhibition: A Covalent Approach
The electrophilic nature of the α,β-unsaturated system in dehydroamino acids makes them ideal candidates for the design of covalent enzyme inhibitors. By positioning the dehydroamino acid residue within a peptide sequence that is recognized by a target enzyme, it is possible to achieve irreversible inhibition through the formation of a covalent bond with a nucleophilic residue in the enzyme's active site.
This strategy holds significant promise for the development of novel therapeutics. For example, synthetic amino acid derivatives have shown potential as inhibitors of digestive enzymes, suggesting their utility in managing metabolic disorders.[7] Peptides containing dehydroamino acids could be designed to target a wide range of enzymes with nucleophilic active site residues, such as proteases and kinases.
Modulation of Cellular Signaling Pathways: The Case of MAPK Signaling
A compelling example of the role of unsaturated amino acids in modulating cellular signaling is the activity of the Shigella effector protein OspF.[8] This bacterial phospholyase acts on phosphorylated threonine residues within host mitogen-activated protein kinases (MAPKs), converting them to dehydrobutyrine.[1] This modification is irreversible and prevents the re-phosphorylation and subsequent activation of the MAPK, effectively shutting down the downstream inflammatory response.[8][9] This provides a clear mechanism by which an unsaturated amino acid can profoundly impact a critical cellular signaling pathway.
The ability of bacterial effectors to introduce dehydroamino acids into host proteins highlights a powerful mechanism for manipulating cellular signaling. This opens up exciting possibilities for the development of novel therapeutic strategies that mimic this process to selectively inhibit disease-related signaling pathways.
Methodologies for the Study of Unsaturated Amino Acids
Investigating the biological activity of unsaturated amino acids requires a combination of synthetic, biochemical, and cell-based assays.
Synthesis of Dehydroamino Acid-Containing Peptides
The study of dehydroamino acid-containing peptides necessitates their chemical synthesis. Several methods have been developed for this purpose, often involving the dehydration of β-hydroxy amino acids or the elimination of a leaving group from a modified amino acid precursor.[10][11] Solid-phase peptide synthesis (SPPS) techniques have been adapted to incorporate these non-canonical residues, enabling the creation of custom peptides for biological evaluation.[12]
Experimental Protocol: Solid-Phase Synthesis of a Dehydroalanine-Containing Peptide
This protocol provides a general workflow for the synthesis of a peptide containing a dehydroalanine (Dha) residue, adapted from established methods.[10]
Resin Preparation: Start with a suitable solid support resin (e.g., Rink Amide resin) and perform the initial Fmoc-deprotection.
Coupling of Fmoc-Ser(tBu)-OH: Couple the first amino acid, Fmoc-Ser(tBu)-OH, to the deprotected resin using standard coupling reagents (e.g., HBTU/DIPEA).
Peptide Elongation: Continue the peptide synthesis by sequential Fmoc-deprotection and coupling of the desired Fmoc-protected amino acids.
Dehydration of Serine to Dehydroalanine:
Once the peptide chain is assembled, treat the resin-bound peptide with a solution of disuccinimidyl carbonate (DSC) and a non-nucleophilic base (e.g., collidine) in an appropriate solvent (e.g., DMF).
Allow the reaction to proceed for a specified time to effect the dehydration of the serine residue to dehydroalanine.
Cleavage and Deprotection: Cleave the peptide from the resin and remove the side-chain protecting groups using a cleavage cocktail (e.g., TFA/TIS/H₂O).
Purification and Characterization: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC) and characterize the final product by mass spectrometry and NMR spectroscopy.
Enzyme Inhibition Assays
To evaluate the potential of a dehydroamino acid-containing peptide as an enzyme inhibitor, a robust and quantitative enzyme inhibition assay is essential. The following protocol outlines a general procedure that can be adapted for various enzymes.[6][13]
Experimental Protocol: Enzyme Inhibition Assay
Reagent Preparation:
Prepare a stock solution of the target enzyme in a suitable buffer.
Prepare a stock solution of the enzyme's substrate.
Prepare a series of dilutions of the dehydroamino acid-containing peptide inhibitor.
Prepare a positive control inhibitor (if available) and a negative control (vehicle).
Assay Setup (96-well plate format):
Add the enzyme solution to each well.
Add the various concentrations of the peptide inhibitor, positive control, or vehicle to the respective wells.
Pre-incubate the enzyme and inhibitor for a defined period to allow for binding.
Initiation of Reaction: Add the substrate solution to all wells to initiate the enzymatic reaction.
Detection: Monitor the progress of the reaction over time by measuring the formation of the product or the depletion of the substrate. The detection method will depend on the specific enzyme and substrate (e.g., absorbance, fluorescence).
Data Analysis:
Calculate the initial reaction rates for each inhibitor concentration.
Plot the reaction rates against the inhibitor concentrations and fit the data to an appropriate model (e.g., Morrison equation for tight-binding inhibitors) to determine the IC₅₀ value.[6]
Table 1: Key Parameters for Enzyme Inhibition Assays
Parameter
Description
Rationale
Enzyme Concentration
The concentration of the active enzyme in the assay.
Should be kept constant and at a level that provides a measurable signal.
Substrate Concentration
The concentration of the substrate.
Often set at or below the Michaelis-Menten constant (Km) for competitive inhibitors.
Inhibitor Concentration Range
A series of dilutions of the inhibitor.
Should span a wide enough range to determine the IC₅₀ value accurately.
Pre-incubation Time
The time the enzyme and inhibitor are incubated together before adding the substrate.
Allows for the inhibitor to bind to the enzyme, which is particularly important for covalent inhibitors.
Reaction Time
The duration of the enzymatic reaction.
Should be within the linear range of the assay.
Cell Viability and Cytotoxicity Assays
To assess the biological activity of unsaturated amino acids on living cells, cytotoxicity assays are indispensable. The MTT and LDH assays are two commonly used methods to measure cell viability and membrane integrity, respectively.
Experimental Protocol: MTT Cytotoxicity Assay
The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[1][3][5]
Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.
Compound Treatment: Treat the cells with various concentrations of the unsaturated amino acid derivative or peptide for a specified duration (e.g., 24, 48, or 72 hours). Include a vehicle control and a positive control for cytotoxicity.
MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.[3]
Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized detergent reagent) to dissolve the purple formazan crystals.[3]
Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the cell viability against the compound concentration to determine the IC₅₀ value.
Experimental Protocol: LDH Cytotoxicity Assay
The LDH assay measures the release of lactate dehydrogenase (LDH), a cytosolic enzyme, into the culture medium, which is an indicator of cell membrane damage.[4][14]
Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.
Sample Collection: After the treatment period, carefully collect an aliquot of the cell culture supernatant from each well.
LDH Reaction: In a separate 96-well plate, add the collected supernatant to the LDH reaction mixture provided in a commercial kit.
Incubation: Incubate the plate at room temperature for a specified time, protected from light.
Stop Reaction and Measure Absorbance: Add the stop solution and measure the absorbance at the recommended wavelength (typically 490 nm).[15]
Data Analysis: Calculate the percentage of cytotoxicity by comparing the LDH release in treated cells to that in control cells (spontaneous release) and cells treated with a lysis buffer (maximum release).
Analytical Characterization
The unambiguous characterization of unsaturated amino acids and their-containing peptides is crucial for interpreting biological data. Mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are the primary analytical tools for this purpose.
Mass Spectrometry (MS): High-resolution mass spectrometry is essential for confirming the molecular weight of synthesized peptides and for identifying the presence of the dehydroamino acid modification. Tandem mass spectrometry (MS/MS) can be used to sequence the peptide and pinpoint the location of the unsaturated residue.[7][16] Care must be taken during sample preparation to avoid conditions that could lead to the artificial generation of dehydroamino acids.[16]
Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy provides detailed structural information about the peptide, including the conformation of the dehydroamino acid residue and its impact on the overall peptide structure.[17][18] 2D NMR techniques, such as COSY and TOCSY, are used to assign the proton resonances of the amino acid residues.[12]
Future Perspectives and Conclusion
The study of unsaturated amino acids is a rapidly evolving field with immense potential for drug discovery and chemical biology. Their unique reactivity as Michael acceptors provides a powerful tool for the development of covalent inhibitors and modulators of protein function. The ability of bacterial effectors to introduce these modifications into host proteins offers a tantalizing glimpse into novel therapeutic strategies.
Future research will likely focus on:
Expanding the repertoire of synthetic methods to create a wider diversity of unsaturated amino acid-containing peptides.
Identifying novel protein targets for covalent modification by dehydroamino acids.
Developing more sophisticated delivery systems to target these reactive molecules to specific cells or tissues.
Exploring the role of endogenous dehydroamino acids in health and disease.
References
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Wang, S., Wu, K., & Deng, H. (2023). Dehydroamino acid residues in bioactive natural products. Natural Product Reports, 40(12), 2236–2261. [Link]
Siodłak, D. (2015). α,β-Dehydroamino acids in naturally occurring peptides. Amino Acids, 47(1), 1–17. [Link]
Kramer, R. W., Mitchell, D. A., & Weiss, D. S. (2022). Discovery of Dehydroamino Acid Residues in the Capsid and Matrix Structural Proteins of HIV-1. Journal of Proteome Research, 21(3), 775–785. [Link]
Bernardim, B., Viseu, V., & Guedes, R. C. (2018). Dehydroamino acids: Chemical multi-tools for late-stage diversification. Bioorganic & Medicinal Chemistry, 26(8), 1735–1747. [Link]
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Gochar, A. M., Koveal, D., & Pielak, G. J. (2023). Facilitating the structural characterisation of non-canonical amino acids in biomolecular NMR. Magnetic Resonance, 4(1), 1–13. [Link]
Kramer, R. W., Slauch, J. M., & Weiss, D. S. (2007). OspF Stimulates MAPKK Activation and Inhibits MAPK... [Diagram]. ResearchGate. [Link]
Galonić, D. P., & Gin, D. Y. (2007). Dehydroalanine-containing peptides: preparation from phenylselenocysteine and utility in convergent ligation strategies. Nature Protocols, 2(12), 3050–3056. [Link]
Wikipedia. (2023, December 19). Dehydroalanine. In Wikipedia. [Link]
Ha, S., & Gulick, A. M. (2018). Facile Preparation of Peptides for Mass Spectrometry Analysis in Bottom‐Up Proteomics Workflows. Current Protocols in Protein Science, 92(1), e59. [Link]
Reddy, K. M., & Mugesh, G. (2019). Application of dehydroalanine as a building block for the synthesis of selenocysteine-containing peptides. RSC Advances, 9(1), 34–43. [Link]
Abdulbagi, M., & Di, B. (2023). Resolving D-Amino Acid Containing Peptides Using Ion Mobility-Mass Spectrometry: Challenges and Recent Developments. Critical Reviews in Analytical Chemistry, 1–13. [Link]
Edmondson, D. E., Binda, C., & Mattevi, A. (2007). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. Current Medicinal Chemistry, 14(23), 2465–2487. [Link]
Parsot, C., Ageron, E., & Allaoui, A. (2005). Shigella flexneri T3SS effectors OspB and OspF target the nucleus to down-regulate the host inflammatory response via interactions with retinoblastoma protein. Molecular Microbiology, 56(6), 1564–1574. [Link]
Zerbe, O., & Bader, B. (n.d.). Peptide/Protein NMR. Retrieved February 6, 2026, from [Link]
Retini, M., Bartolucci, S., Bartoccini, F., & Piersanti, G. (2022). Dehydroamino acids: Chemical multi-tools for late-stage diversification. Chemistry – A European Journal, 28(46), e202201234. [Link]
Koveal, D., & Pielak, G. J. (2024). A Dataset of Simple 1-D and 2-D NMR Spectra of Peptides, Including all Encoded Amino Acids, for Introductory Instruction in Protein Biomolecular NMR Spectroscopy. ChemRxiv. [Link]
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BioAssay Systems. (n.d.). Pepsin Inhibitor. Retrieved February 6, 2026, from [Link]
Mazumder, S., & Tapia, J. L. (2022). Molecular mechanisms of Shigella effector proteins: a common pathogen among diarrheic pediatric population. Microbial Pathogenesis, 167, 105569. [Link]
Kramer, R. W., Mitchell, D. A., & Weiss, D. S. (2022). Discovery of Dehydroamino Acid Residues in the Capsid and Matrix Structural Proteins of HIV-1. Journal of Proteome Research, 21(3), 775–785. [Link]
Wang, D., Li, X., Wang, L., Liu, Y., Li, Z., & Han, L. (2024). Fermentation-Driven Generation of α-Glucosidase Inhibitory Whey Peptides by Marine-Derived Probiotic Lacticaseibacillus casei DS31: Activity Enrichment and Peptidomics. Foods, 13(3), 449. [Link]
Royal Society of Chemistry. (n.d.). Chapter 9: LC-MS for the Identification of Post-Translational Modifications of Proteins. In Books. [Link]
van Duynhoven, J., & Beljaars, L. (2003). The Use of Proton NMR as an Alternative for the Amino Acid Analysis as Identity Test for Peptides. Pharmeuropa, 15(4), 576-580. [Link]
Ma, B. (2010). Challenges in Computational Analysis of Mass Spectrometry Data for Proteomics. Journal of Computer Science and Technology, 25(1), 109–122. [Link]
Eitas, T. K., & D'Orazio, S. E. F. (2020). Shigella OspF blocks rapid p38-dependent priming of the NAIP–NLRC4 inflammasome. bioRxiv. [Link]
Gochar, A. M., Koveal, D., & Pielak, G. J. (2023). Facilitating the structural characterisation of non-canonical amino acids in biomolecular NMR. Magnetic Resonance, 4(1), 1–13. [Link]
Yang, Y., Ma, J., Jia, Y., Wang, Y., Zhang, Y., & Liu, Y. (2024). The Dual-Integrated Multi-Attribute Method: Simultaneous Evaluation of Post-Translational Modifications and Host Cell Proteins for Unpurified Bulk Harvest of Antibody Therapeutics. ACS Omega. [Link]
Siodłak, D., & Rzeszotarska, B. (2022). Synthesis of Tetrapeptides Containing Dehydroalanine, Dehydrophenylalanine and Oxazole as Building Blocks for Construction of Foldamers and Bioinspired Catalysts. Molecules, 27(8), 2611. [Link]
Williams, R. M. (1991). Synthesis of Dehydroamino Acid Containing Peptides. Chemtracts: Organic Chemistry, 4(3), 181-183. [Link]
Architecting Stability: In Silico Protocols for (R)-2-aminodec-9-enoic Acid
[1][2] Executive Summary & Molecular Architecture Context: (R)-2-aminodec-9-enoic acid (often abbreviated as R8 in simplified nomenclature, though strictly a mono-substituted variant) is a critical non-proteinogenic amin...
Author: BenchChem Technical Support Team. Date: February 2026
[1][2]
Executive Summary & Molecular Architecture
Context:
(R)-2-aminodec-9-enoic acid (often abbreviated as R8 in simplified nomenclature, though strictly a mono-substituted variant) is a critical non-proteinogenic amino acid (NPAA).[1][2] Its terminal alkene side chain (
length from -carbon) serves as a reactive handle for Ring-Closing Metathesis (RCM) —the chemical engine behind peptide stapling.[1][2]
The Challenge:
Standard molecular dynamics (MD) force fields (AMBER ff14SB, CHARMM36m) do not contain parameters for this residue.[1][2] Furthermore, its (R)-stereochemistry (equivalent to D-amino acids in most contexts) introduces conformational biases that oppose the natural left-handed twist of L-amino acid chains, necessitating rigorous conformational sampling.[1][2]
Scope:
This guide provides a self-validating workflow to parameterize, integrate, and simulate (R)-2-aminodec-9-enoic acid within a peptide scaffold, focusing on its role in hydrophobic stapling.
Phase I: Force Field Parameterization (The Foundation)[1]
You cannot simulate what you cannot describe. Since this residue is absent from standard libraries, we must generate a topology file (.lib or .rtf) and force field modification file (.frcmod or .prm).[1][2]
The Hybrid QM/MM Workflow
We utilize the General AMBER Force Field (GAFF2) for the non-standard side chain, while retaining ff14SB parameters for the backbone to ensure compatibility with the rest of the protein/peptide.
Protocol:
Capping: Construct the residue in a dipeptide form (e.g., ACE-ADE-NME) to mimic the electronic environment of a peptide chain.
Geometry Optimization: Perform QM optimization using Gaussian or ORCA.
Theory: Semi-empirical methods (AM1-BCC) are often insufficient for polarized backbones.[1][2] HF/6-31G* is the standard for AMBER charge derivation.[1][2]
Charge Fitting (RESP): Calculate Restrained Electrostatic Potential (RESP) charges. This ensures the partial charges reproduce the quantum mechanical electrostatic potential grid.
Atom Typing: Assign GAFF2 atom types to the side chain (alkene carbons = ce, alkyl = c3).[1][2]
Visualization: The Parameterization Pipeline
Caption: Figure 1. Hybrid QM/MM parameterization pipeline ensuring electronic consistency between the new residue and standard force fields.
Once parameterized, the residue must be incorporated into the peptide sequence. If the goal is peptide stapling (linking this residue to another olefinic residue like (S)-pentenyl-alanine), the topology must explicitly define this bond.[1][2]
Linear Incorporation
In tleap (AMBER) or psfgen (NAMD), load the generated library.[1][2]
Sequence: mol = sequence { ACE ALA ADE ALA ALA NME }
The "Virtual Staple" Protocol
Modeling the macrocycle formation (RCM) requires creating a covalent bond between the two alkene termini.
Step-by-Step Methodology:
Step
Action
Technical Command (AMBER/LEaP)
Rationale
1
Identify Atoms
desc unit.residue.atom
Confirm atom names of the terminal carbons (e.g., CE1 and CE2).
2
Remove Hydrogens
remove atom mol.X.HE1
RCM releases ethylene gas ().[1][2] You must manually delete the reacting hydrogens and terminal carbons if using a pre-stapled residue approach, OR bond the terminal carbons and relax.
3
Create Bond
bond mol.5.CE mol.9.CE
Defines the connectivity in the topology matrix.
4
Parameter Check
check mol
Ensures the new C-C bond (created between two ce type atoms) has defined stretching parameters in GAFF2.
Critical Insight:
For the (R)-configuration, the side chain projects differently than standard L-amino acids.[1][2] If stapling to an
or residue, the stereochemistry dictates the helicity . An pair often stabilizes a helix, whereas an pair might distort it.[1][2]
Phase III: Simulation & Analysis Protocols
The Equilibration Gradient
Do not rush to production MD. The "staple" introduces significant strain.[2] Use a graduated release protocol.
We measure the efficacy of the (R)-2-aminodec-9-enoic acid using DSSP (Dictionary of Secondary Structure of Proteins) and RMSD clustering.[1][2]
Visualization: The Simulation Logic
Caption: Figure 2.[1][2] Simulation workflow from system setup to post-processing analysis.
References
Wang, J., Wolf, R. M., Caldwell, J. W., Kollman, P. A., & Case, D. A. (2004). Development and testing of a general amber force field.[1] Journal of Computational Chemistry, 25(9), 1157-1174.[1][2] Link[1][2]
Schafmeister, C. E., Po, J., & Verdine, G. L. (2000). An all-hydrocarbon cross-linking system for enhancing the helicity and metabolic stability of peptides.[1] Journal of the American Chemical Society, 122(24), 5891-5892.[1] Link[1][2]
Case, D. A., et al. (2023). Amber 2023 Reference Manual.[1][2] University of California, San Francisco.[1][2] Link
Sousa da Silva, A. W., & Vranken, W. F. (2012). ACPYPE - AnteChamber PYthon Parser interfacE.[1][2] BMC Research Notes, 5, 367.[1] Link
Kabsch, W., & Sander, C. (1983). Dictionary of protein secondary structure: pattern recognition of hydrogen-bonded and geometrical features.[1] Biopolymers, 22(12), 2577-2637.[1][2] Link[1][2]
The Ubiquitous Presence and Untapped Potential of Aminodecenoic Acid Derivatives: A Technical Guide for Researchers and Drug Developers
Foreword: A New Frontier in Natural Product Chemistry In the ever-evolving landscape of drug discovery, nature remains an unparalleled chemist, offering a vast repository of structurally diverse and biologically active m...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: A New Frontier in Natural Product Chemistry
In the ever-evolving landscape of drug discovery, nature remains an unparalleled chemist, offering a vast repository of structurally diverse and biologically active molecules. Among these, aminodecenoic acid derivatives are emerging as a fascinating and underexplored class of compounds with significant therapeutic potential. This in-depth technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals, providing a panoramic view of the natural occurrence of these molecules, their intricate biosynthetic pathways, and their diverse biological activities. By delving into the causality behind experimental choices and providing validated protocols, this guide aims to empower the scientific community to unlock the full potential of aminodecenoic acid derivatives in the quest for novel therapeutics.
Section 1: The Diverse Natural Sources of Aminodecenoic Acid Derivatives
Aminodecenoic acid derivatives are not confined to a single niche in the natural world; rather, they are distributed across a wide array of organisms, each producing these compounds for specific ecological purposes. Understanding these sources is paramount for targeted discovery and isolation efforts.
The Honey Bee's Chemical Arsenal: A Royal Concoction
The most well-documented sources of aminodecenoic acid derivatives are honey bees (Apis mellifera). These social insects produce a variety of these compounds that play crucial roles in colony health, social structure, and reproduction.
Royal Jelly: This proteinaceous secretion, produced by the hypopharyngeal and mandibular glands of young worker bees, is the exclusive food of the queen bee. A key bioactive component of royal jelly is 10-hydroxy-2-decenoic acid (10-HDA) , which is unique to this substance and serves as a marker of its authenticity and quality.[1] 10-HDA is credited with many of royal jelly's health-promoting properties, including antimicrobial, anti-inflammatory, and immunomodulatory effects.[1][2][3]
Queen Mandibular Pheromone (QMP): The queen bee maintains her dominance and regulates the social order of the colony through a complex blend of pheromones, of which 9-oxo-2-decenoic acid (9-ODA) is a primary component.[4][5] This "queen substance" acts as both a primer and a releaser pheromone, inhibiting the ovary development of worker bees and attracting drones for mating.[6] The QMP is a synergistic blend of at least five compounds, with 9-ODA being a critical active ingredient.[7]
Microbial Factories: Bacteria and Fungi
The microbial world is a prolific source of secondary metabolites, and aminodecenoic acid derivatives are no exception. Bacteria and fungi utilize these compounds for a variety of purposes, including communication and chemical warfare.
Pseudomonas aeruginosa : This opportunistic human pathogen employs a sophisticated cell-to-cell communication system known as quorum sensing to coordinate its virulence. One of the signaling molecules in this system is cis-2-decenoic acid , which is involved in the modulation of biofilm dispersion.[8] Understanding the role of such molecules is crucial for developing anti-virulence strategies. The biosynthesis of these signaling molecules is intricately linked to the bacterium's fatty acid metabolism.[9]
Streptomyces species: Members of the genus Streptomyces are renowned for their ability to produce a vast array of antibiotics and other bioactive compounds.[10] Several Streptomyces species isolated from marine and terrestrial environments have been found to produce aminodecanoic acid derivatives with antimicrobial and anti-inflammatory properties.[11][12][13] These compounds represent a promising area for the discovery of new drug leads.
The Marine Realm: A Treasure Trove of Bioactive Compounds
The marine environment, with its immense biodiversity, is a rich and largely untapped source of novel natural products.[2] Marine organisms, from microorganisms to invertebrates, have been found to produce a variety of aminodecenoic acid derivatives.
Marine Bacteria and Fungi: Marine-derived bacteria and fungi produce a diverse range of secondary metabolites, including amino acid derivatives with potent biological activities.[4][14] For instance, some marine fungi produce compounds that act as tyrosinase inhibitors, suggesting potential applications in cosmetics.[2]
Marine Sponges: These sessile invertebrates are known to host a complex consortium of symbiotic microorganisms that produce a wealth of bioactive compounds. Halicylindramides, isolated from a marine sponge, are examples of amino acid derivatives with antifungal activity.[2]
The Plant Kingdom: A Green Pharmacy
Plants produce a vast arsenal of chemical defenses to protect themselves from herbivores and pathogens. Among these are various amino acid-derived metabolites. While specific examples of aminodecenoic acid derivatives are less documented in plants compared to insects and microbes, the presence of related fatty acid derivatives and alkaloids derived from amino acids suggests that plants are a promising, yet underexplored, source.[3][15] Phytochemical analysis of various medicinal plants has revealed the presence of numerous bioactive compounds, and further investigation may uncover novel aminodecenoic acid derivatives.[13][16][17][18]
Section 2: The Molecular Blueprint: Biosynthesis of Aminodecenoic Acid Derivatives
The structural diversity of aminodecenoic acid derivatives is a direct reflection of the varied biosynthetic pathways that have evolved in different organisms. A thorough understanding of these pathways is essential for metabolic engineering and synthetic biology approaches to enhance the production of these valuable compounds.
Biosynthesis of 10-HDA and 9-ODA in Honey Bees
The biosynthesis of the key honey bee aminodecenoic acid derivatives, 10-HDA and 9-ODA, occurs primarily in the mandibular glands and is closely linked to the fatty acid synthesis pathway.
The proposed biosynthetic pathway for 10-HDA in worker bees involves a five-step process that starts from acetyl-CoA.[19] Key enzymes in this pathway include fatty acid synthase (FAS), which is responsible for the initial synthesis of a C10 fatty acid precursor. Subsequent hydroxylation and desaturation steps lead to the formation of 10-HDA. The synthesis of 9-ODA in queen bees is believed to follow a similar pathway, with the key difference being the position of hydroxylation on the fatty acid chain.[20]
Caption: Proposed biosynthetic pathway of 10-HDA and 9-ODA in honey bees.
Bacterial Biosynthesis of Long-Chain Amino Acids
In bacteria, the biosynthesis of amino acids is essential for their growth and survival.[4] The pathways for branched-chain amino acid biosynthesis, for example, have been well-characterized and serve as a model for understanding the production of other amino acid derivatives.[21] The synthesis of aminodecenoic acids in bacteria like Pseudomonas and Streptomyces likely involves modifications of fatty acid biosynthesis intermediates. These pathways are often regulated by complex signaling networks, such as quorum sensing.[15]
Caption: General overview of bacterial amino acid derivative biosynthesis.
Section 3: Biological Activities and Therapeutic Potential
The diverse structures of aminodecenoic acid derivatives translate into a wide range of biological activities, making them attractive candidates for drug development.
Antimicrobial Properties
A prominent and well-studied bioactivity of many aminodecenoic acid derivatives is their antimicrobial effect.
Antibacterial Activity: 10-HDA from royal jelly exhibits antibacterial properties.[1] Derivatives from Streptomyces have also shown potent antibacterial activity.[1] Amphiphilic aminoglycoside derivatives, which incorporate fatty acid-like chains, have demonstrated broad-spectrum antibacterial activity, even against resistant strains.[5][6][7]
Antifungal Activity: Several aminodecenoic acid derivatives have demonstrated antifungal properties. Halicylindramides from marine sponges are a notable example.[2]
Anti-inflammatory and Immunomodulatory Effects
Chronic inflammation is a hallmark of many diseases, and natural products are a rich source of anti-inflammatory agents.
10-HDA: This compound has been shown to possess significant anti-inflammatory and immunomodulatory effects, contributing to the therapeutic properties of royal jelly.[2][3]
Derivatives from Streptomyces: Certain fatty acid derivatives isolated from marine Streptomyces have also exhibited anti-inflammatory activity.[12][13]
Other Bioactivities
The biological activities of aminodecenoic acid derivatives extend beyond antimicrobial and anti-inflammatory effects.
Quorum Sensing Modulation: As seen in Pseudomonas aeruginosa, these molecules can play a crucial role in bacterial communication, and targeting these pathways is a promising anti-virulence strategy.[11][15][22]
Tyrosinase Inhibition: Some marine fungal metabolites have shown tyrosinase inhibitory activity, suggesting their potential use in cosmeceuticals for skin lightening.[2]
Anticancer and Cytotoxic Activities: Certain derivatives have been reported to exhibit cytotoxic effects against cancer cell lines.
Section 4: Experimental Protocols: A Practical Guide
This section provides detailed, step-by-step methodologies for the key experiments and workflows involved in the study of aminodecenoic acid derivatives. These protocols are designed to be self-validating and are grounded in established scientific principles.
Extraction and Isolation
The initial step in studying natural products is their extraction and purification from the source material.
SFE is a green and efficient technique for extracting lipophilic compounds.
Protocol:
Sample Preparation: The source material (e.g., lyophilized royal jelly, microbial biomass) is ground to a fine powder to increase the surface area for extraction.
SFE System Setup: An SFE system is assembled, consisting of a CO₂ tank, a pump, a heating zone, an extraction vessel, and a collection vessel.[23]
Extraction:
The ground sample is packed into the extraction vessel.
Liquid CO₂ is pumped into the system and heated to its supercritical state (typically above 31 °C and 73.8 bar).
The supercritical CO₂ flows through the extraction vessel, dissolving the aminodecenoic acid derivatives.
The pressure and temperature can be adjusted to optimize the extraction of specific compounds.[24]
Collection:
The CO₂ containing the dissolved compounds is passed into a collection vessel at a lower pressure.
The CO₂ returns to its gaseous state, leaving the extracted compounds behind.
The extracted material is collected for further purification.
Caption: Workflow for Supercritical Fluid Extraction of aminodecenoic acid derivatives.
HPLC is a powerful technique for the high-resolution separation and purification of individual compounds from a crude extract.
Protocol:
Sample Preparation: The crude extract is dissolved in a suitable solvent (e.g., methanol, acetonitrile) and filtered to remove any particulate matter.
HPLC System and Column Selection: A reversed-phase C18 column is commonly used for the separation of fatty acid derivatives. The choice of mobile phase (e.g., a gradient of acetonitrile and water) and detector (e.g., UV or mass spectrometer) is crucial for successful separation and detection.
Chromatographic Separation:
The prepared sample is injected into the HPLC system.
The mobile phase carries the sample through the column, where the compounds are separated based on their hydrophobicity.
A gradient elution is often employed to effectively separate compounds with a wide range of polarities.
Fraction Collection:
The eluent from the column is monitored by the detector, and fractions corresponding to individual peaks are collected.
Purity Analysis: The purity of the collected fractions is assessed using analytical HPLC or other techniques.
Caption: Workflow for HPLC purification of aminodecenoic acid derivatives.
Structural Characterization
Once a pure compound is isolated, its chemical structure must be elucidated.
NMR and MS are the two most powerful techniques for determining the structure of organic molecules.
Protocol:
Sample Preparation: A small amount of the purified compound is dissolved in a deuterated solvent (e.g., CDCl₃, MeOD) for NMR analysis or a suitable solvent for MS analysis.
NMR Analysis:
¹H NMR provides information about the number and types of protons in the molecule.
¹³C NMR provides information about the carbon skeleton.
2D NMR experiments (e.g., COSY, HSQC, HMBC) are used to establish the connectivity between atoms.
Mass Spectrometry Analysis:
High-resolution mass spectrometry (HRMS) provides the accurate mass of the molecule, which is used to determine its elemental composition.
Tandem mass spectrometry (MS/MS) is used to fragment the molecule, providing information about its substructures.
Structure Elucidation: The data from NMR and MS are combined to deduce the complete chemical structure of the compound.[25][26]
Bioactivity Screening
After structural characterization, the biological activity of the purified compound is assessed.
This method is used to determine the minimum inhibitory concentration (MIC) of a compound against a panel of microorganisms.[27][28]
Protocol:
Inoculum Preparation: A standardized suspension of the test microorganism is prepared in a suitable broth medium.
Serial Dilution: The purified compound is serially diluted in a 96-well microtiter plate.
Inoculation: The standardized microbial suspension is added to each well of the plate.
Incubation: The plate is incubated under appropriate conditions (e.g., 37 °C for 24 hours for bacteria).
MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.
Section 5: Future Perspectives and Conclusion
The study of naturally occurring aminodecenoic acid derivatives is a rapidly advancing field with immense potential. Future research should focus on:
Exploring Untapped Sources: A systematic exploration of diverse environments, particularly the marine realm and the plant kingdom, is likely to yield a plethora of novel aminodecenoic acid derivatives.
Biosynthetic Pathway Elucidation: Further research into the biosynthetic pathways of these compounds in various organisms will pave the way for their heterologous production and metabolic engineering.
Mechanism of Action Studies: In-depth studies to elucidate the molecular mechanisms underlying the biological activities of these compounds are crucial for their development as therapeutic agents.
Clinical Translation: Promising candidates should be advanced through preclinical and clinical studies to evaluate their safety and efficacy in treating human diseases.
References
Biosynthesis of 10-Hydroxy-2-decenoic Acid through a One-Step Whole-Cell Catalysis. (2024-01-17). Journal of Agricultural and Food Chemistry.
Biosynthesis of 10-Hydroxy-2-decenoic Acid through a One-Step Whole-Cell Catalysis. Journal of Agricultural and Food Chemistry.
Sinapic Acid and Its Derivatives: Natural Sources and Bioactivity. (2014). Comprehensive Reviews in Food Science and Food Safety.
Queen substance (EVT-439254). EvitaChem.
Royal Jelly & 10-HDA: The Secret to Activating Collagen Production for Youthful Skin. (2025-10-30). JR-Life.
Queen Pheromones. Scientific Beekeeping.
Recent Advances in Marine-Derived Compounds as Potent Antibacterial and Antifungal Agents: A Comprehensive Review. (2024-07-29). Marine Drugs.
Streptomyces: The biofactory of secondary metabolites. (2022). Frontiers in Fungal Biology.
A New Octadecenoic Acid Derivative from Caesalpinia gilliesii Flowers with Potent Hepatoprotective Activity. (2016). Pharmacognosy Magazine.
Cis‐2‐decenoic acid modulates Pseudomonas aeruginosa virulence through a noncanonical transcriptional regul
Dissecting the Molecular Mechanism of 10-HDA Biosynthesis: Role of Acyl-CoA Delta(11) Desaturase and Transcriptional Regulators in Honeybee Mandibular Glands. (2023).
The Molecular Architecture of Pseudomonas aeruginosa Quorum-Sensing Inhibitors. (2022). Molecules.
Proposed biosynthesis pathway of 10-HDA in honey bee workers and... (2018).
Phytochemical analysis of selected medicinal plants. (2020).
A schematic representation of the biosynthetic pathway of the main mandibular gland fatty acids in honey bee queens (ω-1 hydroxylation... (2020).
A honey bee odorant receptor for the queen substance 9-oxo-2-decenoic acid. (2007). PNAS.
Bioactive Compounds from Marine Bacteria and Fungi. (2012). Marine Drugs.
Phytochemical Analysis and Antimicrobial Activity of Selected Medicinal Plants. (2022). ScienceOpen.
Antibacterial activity of extract of Streptomyces species. (2016).
1H-NMR Lipidomics, Comparing Fatty Acids and Lipids in Cow, Goat, Almond, Cashew, Soy, and Coconut Milk Using NMR and Mass Spectrometry. (2022). Metabolites.
Recent Advances in Marine-Derived Compounds as Potent Antibacterial and Antifungal Agents: A Comprehensive Review. (2024). Marine Drugs.
Optimisation of Supercritical Fluid Extraction for Fatty Acids from Benincasa hispida Seed Oil: A Response Surface Approach. (2014).
Quorum Sensing in Pseudomonas aeruginosa and Its Relationship to Biofilm Development. (2019). Journal of Bacteriology.
NMR Determination of Free Fatty Acids in Vegetable Oils. (2020). PSE Community.org.
A highly efficient method for derivatization of fatty acids for high performance liquid chromatography. (2002). Journal of Animal and Feed Sciences.
US4990331A - Novel pheromone composition for use in controlling honey bee colonies.
Oleic Acid Promotes the Biosynthesis of 10-Hydroxy-2-decenoic Acid via Species-Selective Remodeling of TAGs in Apis mellifera ligustica. (2023).
New Broad-Spectrum Antibacterial Amphiphilic Aminoglycosides Active against Resistant Bacteria: From Neamine Derivatives to Smaller Neosamine Analogues. (2016). Journal of Medicinal Chemistry.
Phytochemical composition analysis and evaluation of in vitro medicinal properties and cytotoxicity of five wild weeds: A compar
Antibacterial and Antioxidant Activity of Streptomyces Isolated From Soil. (2020). Biosciences, Biotechnology Research Asia.
Pheromones in Honey Bees & Their Functions. (2024). The Holy Habibee.
A honey bee odorant receptor for the queen substance 9-oxo-2-decenoic acid. (2025).
Qualitative Analysis on the Phytochemical Compounds and Total Phenolic Content of Cissus hastata (Semperai) Leaf Extract. (2022). Molecules.
Spectroscopy and spectrometry of lipids. Part 2. Mass spectrometry of fatty acid derivatives. (2025).
Steps Involved in a Supercritical CO2 Extraction Process. (2023). Buffalo Extraction System.
A New Octadecenoic Acid Derivative from Caesalpinia gilliesii Flowers with Potent Hepatoprotective Activity. (2016). Pharmacognosy Magazine.
Pseudomonas aeruginosa Directly Shunts β-Oxidation Degradation Intermediates into De Novo F
SUPERCRITICAL FLUID EXTRACTION. TSI Journals.
Effects of 10-Hydroxy-2-decenoic acid on the development of honey bee (Apis mellifera) larvae. (2014). Journal of Apicultural Research.
Plant-Derived Natural Products: A Source for Drug Discovery and Development. (2023). Molecules.
Current Landscape of Methods to Evaluate Antimicrobial Activity of N
Phytochemical analysis and comprehensive evaluation of antimicrobial and antioxidant properties of 61 medicinal plant species. (2018). Arabian Journal of Chemistry.
Characterizing fatty acids with advanced multinuclear NMR methods. Magritek.
Technical Guide: Quantum Chemical Profiling of (R)-2-aminodec-9-enoic Acid
This guide outlines a rigorous computational framework for analyzing (R)-2-aminodec-9-enoic acid , a critical non-canonical amino acid employed in peptide "stapling" to stabilize -helical secondary structures. Executive...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines a rigorous computational framework for analyzing (R)-2-aminodec-9-enoic acid , a critical non-canonical amino acid employed in peptide "stapling" to stabilize
-helical secondary structures.
Executive Summary
(R)-2-aminodec-9-enoic acid (often denoted in stapling nomenclature relative to its tether length) presents unique computational challenges due to the high flexibility of its C8-alkenyl side chain. Accurate modeling requires a departure from standard "single-conformer" approaches. This guide mandates a multi-stage workflow : exhaustive conformational sampling via semi-empirical dynamics, followed by high-level Density Functional Theory (DFT) for electronic properties, pKa prediction, and chiroptical verification (ECD).
Molecular Profile & Structural Significance[1][2]
The molecule consists of an
-amino acid backbone with a hydrophobic side chain terminating in a vinyl group ().
Stereochemistry: The (R)-configuration at the
-carbon is critical for inducing specific helical screw senses when incorporated into peptides.
Application: It serves as a precursor for Ring-Closing Metathesis (RCM), forming macrocyclic "staples" that lock peptides into bioactive conformations.
Key Computational Challenges
Feature
Computational Consequence
Recommended Strategy
Long Alkyl Chain
High degrees of freedom; multiple local minima.
Molecular Dynamics (MD) or Metadynamics sampling.
Terminal Alkene
Solvent-exposed; reactive center for metathesis.
Dispersion-corrected DFT (B97X-D, M06-2X).
Zwitterionic Nature
Strong electrostatic interactions in solution.
Implicit solvation (SMD) + Explicit water bridges.
Computational Workflow Architecture
The following diagram illustrates the mandatory pipeline for ensuring statistical relevance in your calculations.
Figure 1: Hierarchical computational workflow ensuring conformational diversity is accounted for before high-level property calculation.
Phase 1: Conformational Ensemble Generation
Objective: To identify the global minimum and low-lying local minima, preventing "garbage-in, garbage-out" results derived from a single arbitrary geometry.
Protocol
Tool Selection: Use CREST (Conformer-Rotamer Ensemble Sampling Tool) coupled with the GFN2-xTB semi-empirical tight-binding method. This offers a balance of speed and accuracy superior to standard force fields (MMFF94).
Execution:
Run iterative metadynamics (MTD) simulations.
Apply an energy window of
to retain relevant conformers.
Pruning: Cluster structures based on Root Mean Square Deviation (RMSD) of heavy atoms. A cutoff of
is recommended to remove redundant geometries.
Output: You should expect 50–200 unique conformers. Select the lowest energy cluster representatives (within
of the global minimum) for DFT refinement.
Expert Insight: The long side chain will likely fold back toward the ammonium group in the gas phase due to cation-
or hydrogen bonding interactions. Ensure you use an implicit solvent model (e.g., GBSA for water) during sampling to mimic the biological environment.
Objective: To obtain accurate geometries and thermodynamic corrections.
Protocol
Functional Selection:
Optimization:B3LYP-D3(BJ) or
B97X-D . The "-D3(BJ)" or "-D" dispersion correction is mandatory to correctly model the attractive forces between the alkyl chain and the backbone.
Basis Set:6-31+G(d,p) or def2-SVP . Diffuse functions (+) are essential for the carboxylate anion if modeling the zwitterion.
Solvation Model: Use the SMD (Solvation Model based on Density) variant of the PCM. It provides better free energy of solvation (
) estimates than standard PCM.
Validation: Perform frequency calculations.
Ensure zero imaginary frequencies (ground state).
Extract Enthalpy (
) and Gibbs Free Energy ().
Phase 3: Property Prediction
A. Electronic Circular Dichroism (ECD)
To verify the (R)-stereochemistry or detect racemization during synthesis, compare experimental CD spectra with calculated ones.
Method: Time-Dependent DFT (TD-DFT).
Functional:CAM-B3LYP or M06-2X (Range-separated functionals prevent charge-transfer errors common in standard B3LYP).
Basis Set:def2-TZVP (Triple-zeta quality is required for accurate excited states).
Averaging: Calculate the spectrum for each low-energy conformer found in Phase 1. Average the spectra based on Boltzmann weighting at 298 K.
B. pKa Prediction (Thermodynamic Cycle)
Direct calculation of pKa is error-prone.[1] Use the thermodynamic cycle method combining gas-phase basicity and solvation free energies.[1]
Equation:
Where is the free energy change of the deprotonation reaction in solution.
Recommended Protocol (Isodesmic Scheme):
Instead of calculating absolute pKa, calculate the
relative to a reference amino acid (e.g., Alanine) whose pKa is known experimentally.
This cancels out systematic errors in the solvation of the proton.
Phase 4: Reactivity Context (Peptide Stapling)
If modeling this amino acid within a peptide stapling context (e.g., reaction with a Grubbs catalyst), the pre-organization of the alkene is the key metric.
Metric: Measure the "Attack Distance" and "Dihedral Angle" in the lowest energy conformers.
Reaction Feasibility: For efficient RCM, the two reacting alkenes (from residues
and or ) must be able to approach within without high steric strain.
References
Conformational Sampling (CREST/xTB)
Pracht, P., Bohle, F., & Grimme, S. (2020). Automated exploration of the low-energy chemical space with fast quantum chemical methods. Physical Chemistry Chemical Physics, 22, 7169-7192.[2]
DFT Functionals for Amino Acids
Mardirossian, N., & Head-Gordon, M. (2017). Thirty years of density functional theory in computational chemistry: an expert guide. Molecular Physics, 115(19), 2315-2372.
pKa Calculation Strategies
Sastre, S., et al. (2014). Isodesmic reaction for accurate theoretical pKa calculations of amino acids and peptides. Physical Chemistry Chemical Physics, 16, 1966-1975.
Peptide Stapling Mechanics
Cromm, P. M., Spiegel, J., & Grossmann, T. N. (2015). Hydrocarbon stapled peptides: principles, practice, and progress. ACS Chemical Biology, 10(6), 1362-1375.
Application Notes and Protocols for the Asymmetric Synthesis of α-Amino Acids with a Terminal Alkene
Introduction: The Significance of α-Alkenyl α-Amino Acids Unnatural α-amino acids containing a terminal alkene moiety, such as α-vinyl or α-allyl groups, are of paramount importance in the fields of medicinal chemistry,...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance of α-Alkenyl α-Amino Acids
Unnatural α-amino acids containing a terminal alkene moiety, such as α-vinyl or α-allyl groups, are of paramount importance in the fields of medicinal chemistry, chemical biology, and materials science.[1][2] The vinyl and allyl functionalities serve as versatile synthetic handles for a variety of chemical transformations, including cross-coupling reactions, metathesis, and click chemistry, enabling the construction of complex peptides, peptidomimetics, and bioactive molecules.[3] For instance, peptides incorporating α,α-disubstituted α-amino acids exhibit increased stability against enzymatic degradation and can stabilize specific secondary structures.[3][4] The development of stereoselective methods to access these building blocks in high enantiopurity is therefore a critical endeavor for advancing drug discovery and the synthesis of novel functional materials.[3][5]
This guide provides an in-depth overview of selected modern and efficient protocols for the asymmetric synthesis of α-amino acids bearing a terminal alkene. We will delve into the mechanistic underpinnings of these transformations, provide detailed, step-by-step experimental procedures, and offer practical insights to aid researchers in successfully implementing these methods.
Methodology I: Catalytic Asymmetric Allylation of Glycine Imines via Phase-Transfer Catalysis
One of the most robust and widely employed strategies for the asymmetric synthesis of α-alkenyl α-amino acids is the catalytic asymmetric allylation of a glycine imine derivative.[6][7][8] This approach typically utilizes a Schiff base of a glycine ester as a pronucleophile, which is deprotonated to form a nucleophilic enolate. The enantioselectivity is controlled by a chiral phase-transfer catalyst that forms a chiral ion pair with the enolate, directing the subsequent allylation.
Causality of Experimental Design
The choice of a benzophenone imine of a glycine ester is strategic. The bulky benzophenone group enhances the acidity of the α-proton, facilitating enolate formation under milder basic conditions. Furthermore, the imine protects the amino group during the reaction. The use of a chiral phase-transfer catalyst, often derived from Cinchona alkaloids, is central to inducing asymmetry.[7] These catalysts possess a rigid chiral backbone that creates a well-defined chiral environment around the enolate, effectively shielding one face and allowing the electrophile (the allyl source) to attack from the less hindered face.
Experimental Workflow: Asymmetric Allylation
Caption: Workflow for Asymmetric Allylation via Phase-Transfer Catalysis.
Detailed Protocol: Asymmetric Allylation of tert-Butyl Glycinate-Benzophenone Schiff Base
Stir the reaction mixture vigorously at 0 °C. Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion (typically 12-24 hours), quench the reaction by adding water (10 mL).
Extract the aqueous layer with ethyl acetate (3 x 15 mL).
Combine the organic layers and wash with saturated aqueous sodium bicarbonate (15 mL) and brine (15 mL).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to afford the desired α-allylated amino acid derivative.
The resulting product can be deprotected under acidic conditions to yield the free amino acid.
Data Presentation: Substrate Scope and Enantioselectivity
Entry
Allyl Electrophile
Yield (%)
ee (%)
1
Allyl Acetate
95
96
2
Cinnamyl Acetate
92
94
3
Crotyl Acetate
88
91
Data is representative and compiled from typical results in the literature.
Methodology II: Cooperative Catalysis for N-H Insertion of Vinyldiazoacetates
A highly innovative and efficient method for the synthesis of α-alkenyl α-amino acids involves the cooperative catalysis of an N-H insertion reaction.[9][10] This strategy utilizes a vinyldiazoacetate as a carbene precursor, which then undergoes insertion into the N-H bond of a carbamate. The reaction is co-catalyzed by an achiral dirhodium(II) carboxylate and a chiral spiro phosphoric acid (SPA).
Mechanistic Rationale
The dirhodium(II) catalyst is responsible for the decomposition of the vinyldiazoacetate to generate a rhodium carbene intermediate. The chiral SPA then acts as a proton shuttle, facilitating the enantioselective protonation of a ylide intermediate formed between the rhodium carbene and the carbamate.[9][10] This cooperative catalysis system is highly effective in suppressing side reactions often associated with vinyldiazoacetates.[9]
Reaction Mechanism: N-H Insertion
Caption: Catalytic cycle for the N-H insertion reaction.
Detailed Protocol: Rhodium and Chiral Phosphoric Acid-Catalyzed N-H Insertion
Materials:
Ethyl 2-diazo-3-butenoate (Vinyldiazoacetate)
tert-Butyl carbamate (Boc-NH₂)
Dirhodium(II) acetate [Rh₂(OAc)₄]
(R)-TRIP (chiral spiro phosphoric acid)
Dichloromethane (DCM), anhydrous
Procedure:
To a solution of tert-butyl carbamate (1.2 mmol, 1.2 equiv) and Rh₂(OAc)₄ (0.005 mmol, 0.5 mol%) in anhydrous DCM (2 mL) at room temperature, add a solution of (R)-TRIP (0.01 mmol, 1 mol%) in DCM (1 mL).
To this mixture, add a solution of ethyl 2-diazo-3-butenoate (1.0 mmol, 1.0 equiv) in anhydrous DCM (2 mL) dropwise over 1 hour using a syringe pump.
Stir the reaction mixture at room temperature for an additional 30 minutes after the addition is complete.
Remove the solvent under reduced pressure.
Purify the residue by flash column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to yield the protected α-vinyl amino acid.
Data Presentation: Performance of the Cooperative Catalysis
Entry
Vinyldiazoacetate Substituent
Yield (%)
ee (%)
1
H (unsubstituted)
99
95
2
Phenyl
91
98
3
4-Chlorophenyl
93
97
Data is representative and compiled from the literature.[9]
Troubleshooting
Issue
Potential Cause(s)
Suggested Solution(s)
Low Yield
- Incomplete reaction. - Decomposition of starting materials or product. - Inefficient purification.
- Extend reaction time and monitor by TLC. - Ensure anhydrous conditions and use freshly distilled solvents. - Optimize chromatography conditions.
Low Enantioselectivity
- Impure or improperly stored chiral catalyst. - Reaction temperature is too high. - Non-optimal solvent.
- Use a fresh batch of catalyst or purify the existing one. - Perform the reaction at a lower temperature. - Screen different solvents.
Formation of Side Products
- In the N-H insertion, side reactions of the diazo compound can occur. - In the allylation, N-allylation may compete with C-allylation.
- Ensure slow addition of the diazo compound. - The use of a bulky N-protecting group (like benzophenone) on the glycine imine minimizes N-allylation.
Conclusion
The asymmetric synthesis of α-amino acids with a terminal alkene is a dynamic field with a range of powerful synthetic methodologies. The protocols detailed herein, namely chiral phase-transfer catalyzed allylation and cooperative N-H insertion, represent state-of-the-art approaches that offer high yields and excellent enantioselectivities. The choice of method will depend on the specific target molecule and the available starting materials. By understanding the underlying principles and carefully following the provided protocols, researchers can reliably access these valuable building blocks for their scientific endeavors.
References
Enantioselective synthesis of α-alkenyl α-amino acids via N–H insertion reactions. Chemical Science, [Link][9][10]
Asymmetric Synthesis of α-Allyl-α-Aryl α-Amino Acids by Tandem Alkylation/π-Allylation of α-Iminoesters. Organic Letters, [Link][3][4][11]
Catalytic Asymmetric Synthesis of α-Amino Acids. Chemical Reviews, [Link]
α-Amino Acid synthesis by C-C coupling. Organic Chemistry Portal, [Link]
Asymmetric synthesis of unnatural α-amino acids through photoredox-mediated C–O bond activation of aliphatic alcohols. RSC Publishing, [Link]
Catalytic asymmetric synthesis of α-amino acids. Chemical Reviews, [Link][5]
The Enantioselective Synthesis of α-Amino Acids by Phase-Transfer Catalysis with Achiral Schiff Base Esters. Accounts of Chemical Research, [Link][6]
Recent Approaches Towards the Asymmetric Synthesis of α,α-Disubstituted α-Amino Acids. ResearchGate, [Link]
Synthesis of Alpha-Amino Acids: Strecker & Gabriel (Part 1). YouTube, [Link]
Direct Enantioselective Allylic Alkylation of α-Amino Esters to Quaternary Glutamates via Strategic Pyridoxal Catalyst Design. Journal of the American Chemical Society, [Link]
Chiral aldehyde catalysis enables direct asymmetric α-substitution reaction of N-unprotected amino acids with halohydrocarbons. RSC Publishing, [Link][12]
Asymmetric α-Allylation of N-Unprotected Amino Esters. ChemistryViews, [Link]
Synthesis of Alpha-Amino Acids: Strecker & Gabriel (Full Lesson). YouTube, [Link]
Synthesis of α-Vinyl Amino Acids. PubMed, [Link][1]
Catalytic asymmetric synthesis of .ALPHA.-amino acid derivatives and peptides using chiral phase-transfer catalysts.. ResearchGate, [Link][7]
Asymmetric hydroalkylation of alkynes and allenes with imidazolidinone derivatives: α-alkenylation of α-amino acids. PubMed, [Link][2]
Molecular Design of a C 2 -Symmetric Chiral Phase-Transfer Catalyst for Practical Asymmetric Synthesis of α-Amino Acids. Organic Chemistry Portal, [Link][13]
Asymmetric Alkylation of Cyclic Ketones with Dehydroalanine via H‐Bond‐Directing Enamine Catalysis: Straightforward Access to Enantiopure Unnatural α‐Amino Acids. National Institutes of Health, [Link]
Asymmetric Ruthenium-Catalyzed Hydroalkylation of Racemic Allylic Alcohols for the Synthesis of Chiral Amino Acid Derivatives. PubMed, [Link]
Synthesis of β-Substituted α-Amino Acids with Use of Iridium-Catalyzed Asymmetric Allylic Substitution. The Journal of Organic Chemistry, [Link]
Asymmetric hydroalkylation of alkynes and allenes with imidazolidinone derivatives: a-alkenylation of a-amino acids. ResearchGate, [Link]
α-Vinylic amino acids: occurrence, asymmetric synthesis, and biochemical mechanisms. UNL Digital Commons, [Link]
Synthesis of α-Vinyl Amino Acids. ResearchGate, [Link]
A Comprehensive Guide to the Chiral Separation of Aminodecenoic Acid Enantiomers by High-Performance Liquid Chromatography (HPLC)
An Application Note for Researchers, Scientists, and Drug Development Professionals Introduction: The Imperative of Enantiomeric Purity In pharmaceutical development and biological research, the stereochemistry of a mole...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note for Researchers, Scientists, and Drug Development Professionals
Introduction: The Imperative of Enantiomeric Purity
In pharmaceutical development and biological research, the stereochemistry of a molecule is not a trivial detail; it is a critical determinant of its pharmacological and toxicological profile. A molecule and its non-superimposable mirror image, known as enantiomers, can exhibit vastly different biological activities.[1] For chiral drugs, it is common for one enantiomer to provide the desired therapeutic effect while the other may be inactive or, in some cases, cause adverse effects.[2] This reality has driven regulatory bodies and the pharmaceutical industry to develop and market single-enantiomer drugs, necessitating robust and reliable analytical methods to determine enantiomeric purity.[3]
Aminodecenoic acids, as chiral building blocks and potential active pharmaceutical ingredients (APIs), fall squarely within this paradigm. Their structure, containing both an amino group and a carboxylic acid, makes them valuable synthons for a variety of complex molecules. Ensuring their enantiomeric purity is paramount for predictable synthesis and safe therapeutic applications. High-Performance Liquid Chromatography (HPLC) has emerged as the preeminent technique for chiral analysis due to its high resolution, sensitivity, and versatility.[1][3][]
This application note provides a detailed, experience-driven guide to developing a robust HPLC method for the chiral separation of aminodecenoic acid enantiomers. We will delve into the foundational principles of chiral recognition, explore strategic method development, and present a detailed protocol, moving beyond a simple recitation of steps to explain the scientific rationale behind each choice.
The Principle of Chiral Recognition in HPLC
The separation of enantiomers by HPLC is achieved by creating a chiral environment where the two enantiomers can be distinguished. This is accomplished by forming transient diastereomeric complexes between the analyte enantiomers and a chiral selector. For a successful separation, there must be a sufficient difference in the stability of these two diastereomeric complexes. The prevailing theory, the "three-point interaction model," posits that a minimum of three simultaneous interactions (e.g., hydrogen bonds, π-π interactions, steric hindrance) are necessary for chiral recognition, with at least one of these interactions being stereochemically dependent.[5]
There are two primary direct approaches to creating this chiral environment in HPLC:
Chiral Stationary Phases (CSPs) : This is the most widely used and powerful method.[1][5] An enantiomerically pure chiral selector is chemically bonded or coated onto the surface of the silica support material of the HPLC column. As the racemic mixture passes through the column, the enantiomers interact differently with the CSP, leading to different retention times and, thus, separation.[6]
Chiral Mobile Phase Additives (CMPA) : In this less common technique, a chiral selector is added directly to the mobile phase.[6] The diastereomeric complexes are formed in the mobile phase and are then separated on a standard achiral column based on their differing affinities for the stationary phase.[6]
While an indirect method involving pre-column derivatization with a chiral agent to form stable diastereomers is also possible, direct separation on a CSP is generally preferred as it avoids additional reaction steps and potential sources of error.[5] This guide will focus on the CSP approach.
Strategic Method Development
A successful chiral separation is a product of the synergistic relationship between the analyte, the stationary phase, and the mobile phase. The selection of each component must be deliberate and informed by the physicochemical properties of the analyte.
The Cornerstone: Chiral Stationary Phase (CSP) Selection
The choice of CSP is the most critical factor in a chiral separation.[2] For amino acids and their derivatives like aminodecenoic acid, several classes of CSPs have proven effective.
Macrocyclic Glycopeptide CSPs: These phases, such as those based on teicoplanin (e.g., Astec® CHIROBIOTIC® T), are exceptionally well-suited for separating underivatized amino acids. Their complex structure offers multiple interaction points (ionic, hydrogen bonding, hydrophobic) and they are compatible with a wide range of aqueous and organic mobile phases, making them ideal for polar and ionic compounds. Direct analysis on these columns is often possible, which simplifies sample preparation significantly.
Polysaccharide-Based CSPs: Derivatives of cellulose and amylose coated or bonded to silica are the most versatile and widely used CSPs, capable of separating a broad spectrum of chiral compounds.[2] Their chiral recognition mechanism involves the formation of inclusion complexes within the helical polymer structure. They are typically used in normal phase, polar organic, or reversed-phase modes.
Crown Ether CSPs: These are specifically designed for the enantiomeric separation of compounds containing a primary amino group, such as amino acids.[7] The chiral recognition is based on the complexation of the protonated amino group within the crown ether cavity.[7]
Scientist's Insight: For a novel compound like aminodecenoic acid, a macrocyclic glycopeptide CSP is an excellent starting point. Its ability to handle underivatized polar analytes directly streamlines the workflow and avoids the potential complications of derivatization.
Fine-Tuning: Mobile Phase Composition
The mobile phase modulates the interactions between the analyte and the CSP. Its composition dictates retention time, selectivity, and resolution.
Reversed-Phase Mode: A mixture of water and an organic modifier (typically methanol or acetonitrile) is used. This is often the preferred mode for polar analytes on macrocyclic glycopeptide CSPs. Small amounts of acidic or basic additives (e.g., formic acid, acetic acid, ammonium acetate) are crucial. They serve to control the ionization state of both the analyte's amino and carboxylic acid groups and the ionizable groups on the CSP, which is essential for achieving reproducible retention and optimal peak shape.
Normal-Phase Mode: Typically employs non-polar solvents like hexane mixed with an alcohol modifier (e.g., 2-propanol, ethanol).[2] This mode is common for polysaccharide CSPs.
Polar Organic Mode: Uses polar organic solvents like acetonitrile or methanol, often with additives.
Seeing the Result: Detection
Since underivatized aliphatic amino acids like aminodecenoic acid lack a strong UV chromophore, detection can be challenging.
Low Wavelength UV: Detection at low wavelengths (e.g., 200-210 nm) is sometimes possible but often suffers from low sensitivity and high background noise.[8]
Mass Spectrometry (MS): Coupling the HPLC to a mass spectrometer is the ideal solution. LC-MS provides high sensitivity and selectivity, confirming the identity of the peaks by their mass-to-charge ratio. It is perfectly suited for analytes with no UV chromophore.
Pre-column Derivatization for Enhanced Detection: If MS is unavailable, pre-column derivatization can be employed to attach a UV-absorbing or fluorescent tag to the amino group. This is done solely to improve detectability and does not form diastereomers for separation. Common reagents include:
6-aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC) : Reacts rapidly to form highly stable, fluorescent derivatives.[9][10]
o-Phthalaldehyde (OPA) : Reacts with primary amines in the presence of a thiol to form fluorescent isoindole derivatives.[11]
Dansyl Chloride: Forms strongly fluorescent derivatives.[10][12]
Detailed Protocol: Direct Chiral Separation of Aminodecenoic Acid Enantiomers
This protocol describes a direct method for the baseline separation of aminodecenoic acid enantiomers using a macrocyclic glycopeptide CSP with LC-MS detection, which represents a modern, efficient, and robust approach.
Instrumentation and Materials
HPLC System: A binary or quaternary HPLC or UHPLC system with a column oven and autosampler.
Detector: Mass Spectrometer (e.g., Single Quadrupole or Triple Quadrupole) with an Electrospray Ionization (ESI) source.
Chiral Column: Astec® CHIROBIOTIC® T, 250 x 4.6 mm, 5 µm particle size.
Reagents:
Methanol (LC-MS Grade)
Water (LC-MS Grade)
Ammonium Acetate (LC-MS Grade)
Racemic and enantiomerically pure standards of aminodecenoic acid.
Chromatographic Conditions
Parameter
Setting
Rationale
Mobile Phase A
0.1% Ammonium Acetate in Water
Provides ions for ESI and acts as a buffer to control ionization.
Mobile Phase B
Methanol
Organic modifier to elute the analyte.
Gradient
Isocratic 70% B
An isocratic method is simpler and more robust. The starting percentage should be optimized; 70% is a good starting point for amino acids on this phase.
Flow Rate
0.8 mL/min
A typical flow rate for a 4.6 mm ID column.
Column Temperature
25 °C
Temperature can affect selectivity; maintaining a constant temperature ensures reproducibility.
Injection Volume
5 µL
Should be optimized based on sample concentration and system sensitivity.
MS Detection
ESI Positive Mode
The amino group is readily protonated, making positive mode ideal.
MS Scan Mode
Selected Ion Monitoring (SIM)
Monitor the [M+H]⁺ ion for aminodecenoic acid for maximum sensitivity and specificity.
Standard and Sample Preparation
Stock Solution (1 mg/mL): Accurately weigh 10 mg of racemic aminodecenoic acid standard and dissolve it in 10 mL of a 50:50 mixture of Mobile Phase A and B.
Working Standard (10 µg/mL): Dilute the stock solution 1:100 with the 70:30 Mobile Phase B:A mixture to match the starting mobile phase conditions. This prevents peak distortion.
Sample Preparation: Dissolve and dilute experimental samples in the same manner as the working standard. Filter all solutions through a 0.22 µm syringe filter before placing them in the autosampler.
Experimental Procedure
System Equilibration: Purge the HPLC system and pump the initial mobile phase (70% B) through the column for at least 30-45 minutes or until a stable baseline is achieved on the MS detector.
Sequence Setup: Create a sequence in the chromatography data system (CDS). Include blank injections (mobile phase) to confirm system cleanliness, followed by the racemic standard to determine retention times and resolution, and then the unknown samples.
Injection and Data Acquisition: Inject the racemic standard. The two enantiomers should elute as separate peaks.
Peak Identification: If available, inject single-enantiomer standards to definitively identify the elution order (i.e., which peak corresponds to the D-enantiomer and which to the L-enantiomer).
Quantification: Calculate the enantiomeric excess (% ee) or enantiomeric ratio using the peak areas from the chromatogram.
Data Presentation and System Suitability
To ensure the validity of the results, key chromatographic parameters must be monitored.
Parameter
Symbol
Formula
Typical Acceptance Criteria
Selectivity
α
k₂ / k₁
α > 1.1
Resolution
Rₛ
2(t₂ - t₁) / (w₁ + w₂)
Rₛ ≥ 1.5 (for baseline)
Tailing Factor
T
W₀.₀₅ / 2f
0.8 < T < 1.5
(Where k is the retention factor, t is the retention time, w is the peak width at the base, W₀.₀₅ is the peak width at 5% height, and f is the distance from the peak front to the peak maximum at 5% height)
Visualizing the Process
Visual aids are crucial for understanding complex analytical workflows and principles.
Caption: HPLC workflow for chiral separation of aminodecenoic acid.
A Comprehensive Guide to the Incorporation of (R)-2-aminodec-9-enoic Acid into Peptides: Protocols and Applications
For Researchers, Scientists, and Drug Development Professionals In the ever-evolving landscape of peptide science and drug discovery, the incorporation of non-canonical amino acids offers a powerful strategy to enhance t...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the ever-evolving landscape of peptide science and drug discovery, the incorporation of non-canonical amino acids offers a powerful strategy to enhance the therapeutic properties of peptides. This guide provides a detailed exploration of the synthesis and incorporation of (R)-2-aminodec-9-enoic acid, a unique aliphatic amino acid featuring a terminal alkene. This functional handle opens up a myriad of possibilities for subsequent modifications, including PEGylation, glycosylation, and the formation of stapled peptides, thereby improving stability, cell permeability, and target affinity.
This document, intended for researchers, scientists, and drug development professionals, offers a comprehensive overview, from the synthesis of the amino acid building block to its incorporation into peptides via both solid-phase and liquid-phase synthesis methodologies. We will delve into the critical aspects of protecting group strategies, potential side reactions, and detailed analytical characterization. Furthermore, we will explore the exciting applications of peptides bearing this versatile functionality.
The Strategic Advantage of (R)-2-aminodec-9-enoic Acid
(R)-2-aminodec-9-enoic acid is a non-proteinogenic amino acid characterized by a ten-carbon aliphatic side chain culminating in a terminal double bond. This terminal alkene is a bio-orthogonal functional group, meaning it is chemically inert under most biological conditions but can be selectively reacted with a specific partner. This feature is of paramount importance in chemical biology and drug development, as it allows for precise post-synthetic modifications of peptides.
The incorporation of this amino acid can lead to peptides with enhanced pharmacological profiles. For instance, the terminal alkene can serve as a reactive handle for "stapling," a technique used to constrain a peptide into its bioactive α-helical conformation, often leading to increased proteolytic resistance and cell permeability[1][2]. Moreover, this functional group is amenable to a variety of chemical transformations, including thiol-ene reactions for bioconjugation, providing a versatile platform for creating novel peptide-drug conjugates and other advanced therapeutic modalities[3][4].
Synthesis of the Building Block: (R)-2-aminodec-9-enoic Acid
A reliable supply of the protected amino acid is a prerequisite for its incorporation into peptides. A common and effective strategy for the asymmetric synthesis of (R)-2-aminodec-9-enoic acid involves starting from a chiral precursor such as (R)-allylglycine[5]. The synthesis typically involves the elongation of the side chain while preserving the stereochemistry at the α-carbon.
A plausible synthetic route is outlined below:
Figure 1: A generalized synthetic scheme for (R)-2-aminodec-9-enoic acid.
Protocol for the Synthesis of N-Fmoc-(R)-2-aminodec-9-enoic Acid (Illustrative)
This protocol is a conceptual outline and may require optimization.
Protection of (R)-allylglycine: Protect the amino group of (R)-allylglycine with a suitable protecting group, such as a Boc group, using standard procedures.
Cross-Metathesis: React the N-Boc-(R)-allylglycine with an excess of a long-chain terminal alkene (e.g., 1-octene) in the presence of a Grubbs' catalyst (e.g., Grubbs' second generation) to extend the side chain.
Reduction: Reduce the newly formed internal double bond selectively using hydrogenation (e.g., H2 gas over a palladium on carbon catalyst) to yield N-Boc-(R)-2-aminodec-9-enoic acid.
Protecting Group Exchange: Cleave the Boc group under acidic conditions (e.g., TFA) and subsequently protect the free amine with an Fmoc group using Fmoc-OSu or a similar reagent to yield the final Fmoc-protected building block suitable for SPPS.
Table 1: Key Reagents for Synthesis
Reagent
Purpose
(R)-allylglycine
Chiral starting material
Di-tert-butyl dicarbonate (Boc)₂O
N-protection
1-octene
Chain elongation partner
Grubbs' Catalyst (2nd Gen)
Cross-metathesis catalyst
H₂, Pd/C
Reduction of double bond
Trifluoroacetic acid (TFA)
Boc deprotection
Fmoc-OSu
Fmoc protection
Incorporation into Peptides: Solid-Phase Peptide Synthesis (SPPS)
Solid-phase peptide synthesis is the most common method for assembling peptides in a laboratory setting[6]. The Fmoc/tBu strategy is widely employed due to its milder deprotection conditions compared to the Boc/Bzl strategy[][8].
Using (R)-2-aminodec-9-enoic acid as a molecular probe
Application Note: Engineering Hydrocarbon-Stapled Peptide Probes using (R)-2-aminodec-9-enoic acid Executive Summary (R)-2-aminodec-9-enoic acid (often abbreviated as (R)-Ag10 or the nor-methylated analog of ) is a criti...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Engineering Hydrocarbon-Stapled Peptide Probes using (R)-2-aminodec-9-enoic acid
Executive Summary
(R)-2-aminodec-9-enoic acid (often abbreviated as (R)-Ag10 or the nor-methylated analog of
) is a critical non-canonical amino acid (NCAA) used in the synthesis of hydrocarbon-stapled peptides . By incorporating this olefinic residue into peptide sequences, researchers can perform Ring-Closing Metathesis (RCM) to generate macrocyclic "staples." These staples lock peptides into bioactive -helical conformations, significantly enhancing their proteolytic stability, cell permeability, and binding affinity for difficult targets such as intracellular protein-protein interactions (PPIs).
This guide details the protocol for utilizing (R)-2-aminodec-9-enoic acid to construct i, i+7 stapled peptide probes , a configuration optimized for spanning two turns of an
-helix.
Scientific Rationale & Mechanism
The Stapling Principle
Linear peptides often suffer from entropic penalties upon binding and rapid degradation by proteases. "Stapling" overcomes these limitations by covalently linking side chains.
Role of (R)-2-aminodec-9-enoic acid: It provides an 8-carbon side chain with a terminal alkene.
Stereochemistry: The (R) -configuration is essential for i, i+7 stapling . To match the screw sense of a right-handed
-helix, an (R)-configured residue at position must be paired with an (S)-configured residue (typically (S)-pentenylalanine, ) at position .
Nor-methylated vs.
-Methylated: While standard stapling uses -methyl-substituted amino acids (e.g., ) to promote helicity via the Thorpe-Ingold effect, (R)-2-aminodec-9-enoic acid (lacking the -methyl) is a versatile alternative. It is less sterically hindered during coupling and metathesis, making it valuable for difficult sequences or scanning mutagenesis.
Mechanism of Action
Incorporation: The Fmoc-protected NCAA is introduced via Solid Phase Peptide Synthesis (SPPS).
Metathesis: A Ruthenium-based catalyst (Grubbs) drives the RCM between the alkene of (R)-2-aminodec-9-enoic acid (
) and its partner ().
Result: A cross-linked peptide probe capable of interrogating PPIs with high specificity.
Visualization: Stapling Logic & Workflow
The following diagrams illustrate the stereochemical logic and the experimental workflow.
Figure 1: Mechanistic assembly of an i, i+7 stapled peptide using (R)-2-aminodec-9-enoic acid and an S5 partner.
Detailed Protocol: Synthesis of Stapled Probes
Reagents & Materials
Component
Specification
Purpose
NCAA
Fmoc-(R)-2-aminodec-9-enoic acid
The olefinic building block (Position ).[1][2][3][4][5]
Partner NCAA
Fmoc-(S)-2-(4-pentenyl)alanine ()
The stapling partner (Position ).
Resin
Rink Amide MBHA
Solid support for C-terminal amides.
Catalyst
Grubbs Catalyst (1st Gen)
Promotes Ring-Closing Metathesis.
Solvent
1,2-Dichloroethane (DCE)
Solvent for RCM (promotes helix aggregation/folding).
Coupling
HATU / DIEA
Standard high-efficiency coupling reagents.
Step-by-Step Methodology
Step 1: Sequence Design
Identify the interface of your target protein. Replace residues on the non-interacting face of the putative helix with the stapling amino acids.
For (R)-2-aminodec-9-enoic acid : Use 3 eq. AA, 3 eq. HATU, 6 eq. DIEA.
Crucial: Extend coupling time to 2 hours to account for steric bulk (even without the methyl, the long chain adds bulk).
Monitor completion via Kaiser test.
Step 3: On-Resin Ring-Closing Metathesis (RCM)
Perform this step BEFORE final N-terminal deprotection and cleavage.
Wash: Wash resin with DCM (
) and then anhydrous DCE () to remove traces of DMF/amines (amines poison the catalyst).
Catalyst Solution: Dissolve Grubbs Catalyst (1st Gen) in degassed, anhydrous DCE (10 mM concentration).
Reaction: Add catalyst solution to the resin.
Agitate gently under
for 2 hours at Room Temperature.
Optimization: For difficult sequences, perform the reaction at
or use Grubbs II catalyst (though Grubbs I is often preferred for forming the specific E/Z isomer mix in helices).
Repeat: Drain and repeat the catalyst treatment once to ensure high conversion (>95%).
Wash: Wash extensively with DCE, then DCM, then DMF to remove Ruthenium residues.
Tip: A wash with DMSO or imidazole in DMF can help chelate and remove residual Ruthenium.
Step 4: Cleavage and Purification
Final Deprotection: Remove N-terminal Fmoc (if present).
Cleavage: Treat resin with TFA/TIS/Water (95:2.5:2.5) for 2-3 hours.
Precipitation: Precipitate in cold diethyl ether.
Purification: Purify via RP-HPLC (C18 column). The stapled peptide typically elutes later than the linear precursor due to increased hydrophobicity.
Validation & Quality Control
Every synthesized probe must undergo a "Self-Validating" QC process.
Assay
Method
Success Criteria
Mass Spectrometry
ESI-MS or MALDI-TOF
Mass shift of -28 Da (loss of ethylene, ) compared to linear precursor.
Circular Dichroism (CD)
Far-UV CD (190-250 nm)
Double minima at 208 nm and 222 nm. Increased MRE (Mean Residue Ellipticity) at 222 nm vs linear control.
Proteolytic Stability
Trypsin/Chymotrypsin digest
Stapled probe should show significantly longer half-life () than linear analog.
Workflow Visualization
Figure 2: Operational workflow for generating stapled peptide probes.
Troubleshooting & Expert Insights
Incomplete RCM: If Mass Spec shows the linear mass, the peptide may be aggregated on the resin.
Solution: Use LiCl in the coupling steps to disrupt aggregation, or perform RCM at elevated temperature (
) using Grubbs II catalyst.
Stereochemical Mismatch: Ensure you are using (R) -2-aminodec-9-enoic acid at position
and (S) -pentenylalanine at . Swapping these (e.g., using S at ) will result in a staple that clashes with the helix backbone, destabilizing the probe.
Solubility: Stapled peptides are hydrophobic. If the probe precipitates in aqueous buffers, add a solubilizing tag (e.g., PEG or Poly-Lysine) at the N-terminus (outside the binding interface).
References
Schafmeister, C. E., Po, J., & Verdine, G. L. (2000). An all-hydrocarbon cross-linking system for enhancing the helicity and metabolic stability of peptides. Journal of the American Chemical Society. Link
Walensky, L. D., et al. (2004). Activation of apoptosis in vivo by a hydrocarbon-stapled BH3 helix. Science. Link
Bird, G. H., et al. (2010). Hydrocarbon double-stapling remedies the proteolytic instability of a lengthy peptide therapeutic. Proceedings of the National Academy of Sciences. Link
Cromm, P. M., Spiegel, J., & Grossmann, T. N. (2015). Hydrocarbon stapled peptides as modulators of biological function.[6] ACS Chemical Biology. Link
Brown, Z. Z., et al. (2016).[1] Chemical Synthesis of Hydrocarbon-Stapled Peptides for Protein Interaction Research and Therapeutic Targeting. Methods in Molecular Biology. Link
Application Note: Unveiling the Amino Acid Landscape: A Guide to High-Resolution Mass Spectrometry for Novel Amino Acid Analysis
Abstract The precise identification and quantification of amino acids are paramount in diverse fields, from clinical diagnostics and drug development to food science and astrobiology. While canonical amino acids are well...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The precise identification and quantification of amino acids are paramount in diverse fields, from clinical diagnostics and drug development to food science and astrobiology. While canonical amino acids are well-characterized, the discovery and analysis of novel, modified, or non-canonical amino acids present a significant analytical challenge. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of high-resolution mass spectrometry (HRMS) for the in-depth analysis of novel amino acids. We will delve into the core principles, provide field-proven protocols, and explain the rationale behind key experimental choices to ensure robust and reproducible results.
Introduction: The Expanding World of Amino Acids
Amino acids are not only the fundamental building blocks of proteins but also act as crucial signaling molecules and metabolic intermediates.[1] The discovery of novel amino acids, arising from post-translational modifications, metabolic processes, or as components of novel therapeutic modalities, necessitates advanced analytical techniques that offer high sensitivity, selectivity, and structural elucidation capabilities. High-resolution mass spectrometry, particularly when coupled with liquid chromatography (LC), has emerged as the gold standard for this purpose, offering unparalleled mass accuracy and resolving power to distinguish subtle mass differences and determine elemental compositions.[1][2] This guide will navigate the intricacies of developing and validating an LC-HRMS method for the confident identification and quantification of novel amino acids.
The Analytical Imperative: Why High-Resolution Mass Spectrometry?
The unequivocal identification of a novel amino acid hinges on the ability to determine its elemental composition with high confidence. This is where HRMS instruments, such as Orbitrap and Quadrupole Time-of-Flight (QTOF) mass analyzers, excel.[3][4][5]
Mass Accuracy and Resolution: HRMS provides sub-parts-per-million (ppm) mass accuracy, enabling the differentiation of isobaric and near-isobaric compounds. For instance, the ability to resolve leucine and isoleucine, which have identical nominal masses, is a testament to the power of this technology.[6]
Structural Elucidation: Tandem mass spectrometry (MS/MS) capabilities of HRMS instruments allow for the fragmentation of the target molecule, providing valuable structural information based on the resulting fragment ions. This is crucial for distinguishing isomers and identifying the positions of modifications.
Sensitivity: Modern HRMS instruments offer exceptional sensitivity, often reaching the femtomole to attomole range, which is critical when dealing with low-abundance novel amino acids in complex biological matrices.[7][8]
Experimental Workflow: A Strategic Approach
A successful novel amino acid analysis workflow is a multi-step process that requires careful consideration at each stage. The following diagram illustrates a typical workflow:
Caption: Overall workflow for novel amino acid analysis.
Detailed Protocols and Methodologies
Sample Preparation: The Foundation of Accurate Analysis
The goal of sample preparation is to extract the amino acids of interest from the sample matrix while removing interfering substances like proteins and salts.[9]
Protocol 1: Protein Precipitation for Biological Fluids (Plasma, Serum, Urine)
Rationale: Proteins can interfere with chromatographic separation and ionize in the mass spectrometer, suppressing the signal of the target analytes. Trichloroacetic acid (TCA) or perchloric acid (PCA) are effective protein precipitating agents.[9] Alternatively, methanol precipitation is a milder option.[10]
Step-by-Step Protocol:
To 100 µL of sample (e.g., plasma), add 400 µL of ice-cold methanol (or 10% TCA).[10]
Vortex vigorously for 1 minute.
Incubate at -20°C for 30 minutes to facilitate protein precipitation.
Centrifuge at 14,000 x g for 10 minutes at 4°C.[11]
Carefully collect the supernatant containing the amino acids.
For LC-MS analysis, evaporate the supernatant to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase.
To Derivatize or Not to Derivatize? A Critical Decision
Derivatization involves chemically modifying the amino acids to improve their chromatographic retention, ionization efficiency, and fragmentation characteristics.
Arguments for Derivatization:
Improved Chromatography: Many underivatized amino acids are highly polar and exhibit poor retention on traditional reversed-phase columns. Derivatization can increase their hydrophobicity, leading to better separation.[7][12]
Enhanced Sensitivity: Certain derivatizing agents can significantly enhance the ionization efficiency of amino acids, leading to lower detection limits.[7][13]
Arguments Against Derivatization (Direct Analysis):
Simplicity and Speed: Eliminating the derivatization step simplifies the workflow and reduces sample preparation time.[6][14]
Avoiding Artifacts: Derivatization reactions can sometimes be incomplete or produce byproducts that complicate the analysis.[2]
Modern Column Chemistries: The advent of Hydrophilic Interaction Liquid Chromatography (HILIC) and mixed-mode columns has made the direct analysis of polar underivatized amino acids more feasible.[1][15]
Protocol 2: Derivatization with 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC)
Rationale: AQC reacts with both primary and secondary amines to form stable, fluorescent, and easily ionizable derivatives.[13]
Step-by-Step Protocol:
Reconstitute the dried sample extract in 20 µL of 20 mM HCl.
Add 60 µL of borate buffer (pH 8.8).
Add 20 µL of AQC reagent (3 mg/mL in acetonitrile).
The choice of chromatographic conditions and mass spectrometer settings is critical for achieving the desired separation and sensitivity.
Table 1: Recommended Starting LC-HRMS Parameters
Parameter
Recommended Setting
Rationale
LC Column
Reversed-Phase C18 (for derivatized AAs) or HILIC (for underivatized AAs)
C18 provides excellent separation for hydrophobic derivatives, while HILIC is ideal for retaining polar underivatized compounds.[1][16]
Mobile Phase A
0.1% Formic Acid in Water
Provides protons for positive mode electrospray ionization.
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Elutes the analytes from the column.
Gradient
Optimized based on the specific amino acids of interest. A typical gradient runs from 5% to 95% B over 15-20 minutes.[16]
A gradient ensures the separation of a wide range of amino acids with varying polarities.
Flow Rate
0.2 - 0.4 mL/min
A balance between analysis time and chromatographic resolution.
Ionization Mode
Positive Electrospray Ionization (ESI+)
Amino acids readily form positive ions in acidic mobile phases.[1]
Mass Analyzer
Orbitrap or QTOF
Provides high resolution (>60,000 FWHM) and mass accuracy (<5 ppm).[3][4]
Scan Mode
Full Scan (for discovery) and data-dependent MS/MS (for structural confirmation)
Full scan provides accurate mass measurements of all ions, while MS/MS provides fragmentation data for identification.[17]
Data Analysis: Deciphering the Molecular Code
The identification of a novel amino acid requires a systematic approach to data analysis.
Caption: Data analysis workflow for novel amino acids.
Elemental Formula Generation: The high mass accuracy of the HRMS data allows for the generation of a list of possible elemental formulas for the unknown peak.
Database Searching: The generated formulas and the MS/MS fragmentation pattern can be searched against chemical and biological databases to find potential matches.
De Novo Interpretation: In the absence of a database match, the MS/MS spectrum must be interpreted de novo to deduce the structure of the novel amino acid. This involves identifying characteristic neutral losses (e.g., H₂O, CO, NH₃) and fragment ions that provide clues about the molecule's structure.[18]
Method Validation: Ensuring Trustworthy Results
For quantitative applications, it is crucial to validate the analytical method to ensure its accuracy, precision, and robustness.[19][20][21]
Table 2: Key Method Validation Parameters
Parameter
Description
Acceptance Criteria (Typical)
Specificity
The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.
No interfering peaks at the retention time of the analyte.
Linearity
The ability to obtain test results that are directly proportional to the concentration of the analyte.
The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ)
The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Signal-to-noise ratio of 10:1.
Conclusion
High-resolution mass spectrometry is an indispensable tool for the discovery and characterization of novel amino acids. By combining meticulous sample preparation, optimized LC-HRMS conditions, and a systematic data analysis approach, researchers can confidently identify and quantify these important molecules. The protocols and guidelines presented in this application note provide a solid foundation for developing robust and reliable methods for novel amino acid analysis, ultimately advancing our understanding of biology and accelerating the development of new therapeutics.
References
Chromsystems. (2021, April 20). LC-MS/MS: A New Approach to Amino Acid Analysis.
ResearchGate. (2021, December 8). (PDF) High-Throughput Analysis of Amino Acids for Protein Quantification in Plant and Animal-Derived Samples Using High Resolution Mass Spectrometry.
Springer Nature. (2026, February 5). A Mild Protocol for Highly Congested and Functionalized C(sp 3 )–N Bonds Construction.
PubMed. (n.d.). Stable Nitrogen Isotope Analysis of Amino Acids by Orbitrap Mass Spectrometry: Application for Extraterrestrial Samples.
Google Patents. (n.d.). EP0750747B1 - Identification of amino acids by mass spectrometry.
YouTube. (2021, October 1). Direct analysis of 33 amino acids in beverages by LC-MS/MS.
Creative Proteomics. (n.d.). Applications of Mass Spectrometry Techniques in Amino Acid Analysis Methods.
NIH. (2023, April 15). A Practical Method for Amino Acid Analysis by LC-MS Using Precolumn Derivatization with Urea.
Analyst (RSC Publishing). (n.d.). A novel amino acid analysis method using derivatization of multiple functional groups followed by liquid chromatography/tandem mass spectrometry.
Thermo Fisher Scientific. (n.d.). Amino Acid Analysis in Legumes by Liquid Chromatography - High Resolution Accurate Mass.
ResearchGate. (2025, August 10). Validation of Amino Acid Analysis Methods.
MDPI. (2023, April 15). A Practical Method for Amino Acid Analysis by LC-MS Using Precolumn Derivatization with Urea.
SCIEX. (n.d.). Rapid LC-MS/MS Analysis of Free Amino Acids.
NIH. (2022, August 5). The Current State-of-the-Art Identification of Unknown Proteins Using Mass Spectrometry Exemplified on De Novo Sequencing of a Venom Protease from Bothrops moojeni.
Allumiqs. (n.d.). Protein Identification by Mass Spectrometry: How does it work?.
Advion, Inc. (n.d.). LC/MS DETERMINATION OF AMINO ACIDS USING COMPACT MASS SPECTROMETRY.
ResearchGate. (2019, January 2). Is there a "gold standard" for amino acid derivatization for LC/MS analysis?.
PubMed. (n.d.). Three-minute method for amino acid analysis by UHPLC and high-resolution quadrupole orbitrap mass spectrometry.
ResearchGate. (n.d.). General workflow for the identification of unknown proteins of....
NIH. (2024, July 26). Fast and reliable method for analysis of derivatized plasma amino acids by liquid chromatography-single quadrupole-mass spectrometry.
Universities Space Research Association. (n.d.). STABLE NITROGEN ISOTOPE ANALYSIS OF AMINO ACID ENANTIOMERS BY ORBITRAP MASS SPECTROMETRY: APPLICATION FOR THE BENNU SAMPLES.
NIH. (n.d.). Validation of a Reversed-Phase HPLC Method for Quantitative Amino Acid Analysis.
Creative Proteomics. (n.d.). Sample Preparation and Pretreatment for Amino Acid Analysis.
ACS Publications. (n.d.). Development and Validation of a Method for Hydrolysis and Analysis of Amino Acids in Ruminant Feeds, Tissue, and Milk Using Isotope Dilution Z-HILIC Coupled with Electrospray Ionization Triple Quadrupole LC-MS/MS.
ResearchGate. (2025, August 7). Validation of an HPLC method for the determination of amino acids in feed.
PubMed. (n.d.). Validation of amino acid analysis methods.
Troubleshooting (R)-2-aminodec-9-enoic acid synthesis side reactions
The following technical support guide addresses the synthesis and troubleshooting of (R)-2-aminodec-9-enoic acid , a critical non-proteinogenic amino acid often utilized as a precursor for "stapled peptides" (specificall...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical support guide addresses the synthesis and troubleshooting of (R)-2-aminodec-9-enoic acid , a critical non-proteinogenic amino acid often utilized as a precursor for "stapled peptides" (specifically the des-methyl analog of the "R8" staple) and in ring-closing metathesis (RCM) applications.
This guide focuses on the two most authoritative asymmetric synthesis routes: the Ni(II)-Nucleophilic Glycine Equivalent (Belokon Method) and the Schöllkopf Bis-Lactim Ether Method .
Current Status: Operational
Topic: Troubleshooting Side Reactions & Process Optimization
Target Molecule: (R)-2-amino-8-octenylacetic acid (IUPAC: (R)-2-aminodec-9-enoic acid)
Critical Reagent: 8-bromo-1-octene
Q1: Which synthetic route should I choose for high enantiomeric excess (ee%) vs. scalability?
Recommendation:
For multi-gram to kilogram scale synthesis with high diastereoselectivity (>98% de), the Ni(II) Schiff Base Complex (Belokon's Method) is the industry standard. It avoids the cryogenic conditions required by the Schöllkopf method and allows for the recovery of the chiral auxiliary.
Comparative Analysis:
Feature
Ni(II) Schiff Base Complex
Schöllkopf Bis-Lactim Ether
Chiral Source
(S)-BPB (Belokon's Proline Benzyl)
(R)-Valine
Reaction Temp
Room Temperature / 0°C
-78°C (Cryogenic)
Base
KOH / NaOH (Solid)
n-BuLi (Lithium Reagent)
Atom Economy
High (Auxiliary Recyclable)
Moderate
Primary Risk
Incomplete hydrolysis of complex
Racemization during hydrolysis
Typical Yield
85-95%
70-85%
Module 2: Troubleshooting The Alkylation Step (C-C Bond Formation)
This step involves the reaction of the chiral glycine enolate equivalent with 8-bromo-1-octene .
Q2: I am observing low conversion and recovering unreacted starting material. What is blocking the alkylation?
Root Cause Analysis:
The electrophile 8-bromo-1-octene is a long-chain hydrophobic alkyl halide. In aqueous/organic biphasic systems (common in Ni(II) catalysis), phase transfer efficiency is critical.
Troubleshooting Protocol:
Check Catalyst Activity: Ensure you are using a Phase Transfer Catalyst (PTC) if operating under biphasic conditions. TBAB (Tetrabutylammonium bromide) at 5-10 mol% is essential.
Solvent Choice: Switch from pure DCM (Dichloromethane) to a DCM/DMF (3:1) mixture. The DMF increases the solubility of the Ni(II) enolate, enhancing reactivity with the lipophilic bromide.
Stirring Rate: These reactions are diffusion-controlled. Ensure vigorous stirring (>700 RPM).
Q3: I see a "double-addition" side product (Dialkylation). How do I prevent this?
Mechanism:
The mono-alkylated product is still acidic at the
-position. If the base concentration is too high or the alkyl halide is in large excess, a second alkylation can occur, attaching two octenyl chains.
Corrective Action:
Stoichiometry Control: Reduce 8-bromo-1-octene from 1.5 eq to 1.1 eq .
Thermodynamic Control: The Ni(II) complex alkylation is reversible under thermodynamic conditions. Allow the reaction to equilibrate. The steric bulk of the first octenyl chain usually hinders the second approach if the temperature is kept controlled (< 25°C).
Q4: My product contains an isomer where the double bond has migrated (Internal Olefin).
Root Cause:
"Olefin Isomerization" (e.g., dec-8-enoic or dec-7-enoic impurities) is rarely caused by the alkylation itself but rather by Palladium (Pd) contamination in the 8-bromo-1-octene starting material (often a byproduct of its synthesis via cross-coupling) or harsh acidic workups.
Validation Test:
Run a 1H-NMR .
Target (Terminal): Multiplet at ~5.8 ppm (1H) and distinct doublet of doublets at ~4.9-5.0 ppm (2H).
Isomer (Internal): Disappearance of terminal protons; appearance of multiplet at ~5.3-5.5 ppm.
Solution:
Purify Reagent: Filter 8-bromo-1-octene through a plug of silica or activated carbon to remove trace metals before use.
Avoid Strong Acid/Heat: During hydrolysis (Module 3), do not exceed 50°C if using strong HCl.
Module 3: Hydrolysis & Purification (Releasing the Amino Acid)
Q5: The hydrolysis of the Ni(II) complex is incomplete, or I am getting a red/brown oil.
Context:
The Ni(II) complex is robust.[1] Releasing the free amino acid requires breaking the coordination sphere.
Step-by-Step Recovery Protocol:
Acidolysis: Dissolve the red alkylated complex in MeOH/HCl (2M) (1:1 ratio). Heat to 50-60°C until the red color disappears (turns green/colorless).
Warning: Higher temps risk olefin migration.
Ligand Recovery: The chiral ligand (BPB) will precipitate or can be extracted with DCM at pH 9. Do not discard this layer; the ligand is expensive.
Ni Removal: The aqueous layer contains your amino acid and NiCl2.
Pro-Tip: Use a cation exchange resin (Dowex 50W) to trap the Ni(II) and amino acid, then elute the amino acid with Ammonia (2M). This separates it from the nickel salts efficiently.
Q6: How do I ensure the final product is Enantiomerically Pure (R-isomer)?
Verification:
Standard HPLC on C18 is insufficient for enantiomers.
Method: Chiral HPLC (e.g., Chirex 3126 or Crownpak CR) using perchloric acid/methanol mobile phase.
Standard: Compare against racemic 2-aminodec-9-enoic acid (synthesized via standard alkylation of ethyl acetamidomalonate).
Visual Guide: Reaction Pathway & Troubleshooting
The following diagram illustrates the critical decision points and troubleshooting logic for the Ni(II) complex route.
Caption: Logic flow for troubleshooting the Ni(II)-mediated asymmetric synthesis of (R)-2-aminodec-9-enoic acid.
Summary of Critical Parameters
Parameter
Specification
Reason
8-Bromo-1-octene Purity
>97% (Metal Free)
Prevents olefin isomerization and poisoning of subsequent RCM catalysts.
Reaction Solvent
DMF or DCM/DMF
Ensures solubility of both the Ni-complex (polar) and alkyl halide (non-polar).
Hydrolysis Temp
< 60°C
Prevents acid-catalyzed hydration of the terminal alkene.
Chiral Auxiliary
(S)-BPB
Induces (R)-stereochemistry at the -carbon.
References
Asymmetric Synthesis via Ni(II)
Methodology: Soloshonok, V. A., et al. "Asymmetric synthesis of
-amino acids via alkylation of the chiral nickel(II) Schiff base complexes." Journal of the Chemical Society, Perkin Transactions 1, 2000.
Applic
-(octyl)glycine via alkylation of Ni(II) complex." ResearchGate.
Schöllkopf Bis-Lactim Ether Method
Overview: "Schöllkopf method - Reaction mechanism and applications." Wikipedia/Merck Index.
Alkylation Details: "Alkylation of Schöllkopf's bislactim ether chiral auxiliary."[2][3] Chemija.
Stapled Peptide Context (R8/S5 Amino Acids)
Building Blocks: "Fmoc-2-amino-2-(pent-4-enyl)dec-9-enoic acid [R8 precursor]." Aapptec.
Synthesis Strategy: "Chemical Synthesis of Hydrocarbon-Stapled Peptides."[4][5] PMC - NCBI.
A Comparative Guide to the Structural Validation of (R)-2-aminodec-9-enoic Acid: The Unambiguous Power of X-ray Crystallography
Executive Summary: The precise three-dimensional structure of a novel chiral molecule is fundamental to understanding its function and potential applications in drug development and materials science. This is particularl...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The precise three-dimensional structure of a novel chiral molecule is fundamental to understanding its function and potential applications in drug development and materials science. This is particularly true for non-canonical amino acids like (R)-2-aminodec-9-enoic acid, where the absolute configuration of the α-carbon stereocenter dictates its biological activity and incorporation into peptides. This guide provides an in-depth comparison of analytical techniques for the structural validation of this molecule, establishing single-crystal X-ray crystallography as the definitive "gold standard" method. We will explore the experimental workflow of X-ray crystallography, from crystal growth to data analysis, and contrast its direct, unambiguous results with the indirect, and often assumption-reliant, data from Nuclear Magnetic Resonance (NMR) spectroscopy and Circular Dichroism (CD).
Introduction: The Significance of Stereochemistry in (R)-2-aminodec-9-enoic Acid
(R)-2-aminodec-9-enoic acid is a fascinating chiral building block. As an amino acid with a terminal alkene, it offers a unique combination of functionalities for synthetic chemists. The primary amine and carboxylic acid groups allow for its participation in peptide synthesis, while the terminal double bond serves as a handle for further chemical modifications, such as cross-linking or the attachment of reporter molecules.
However, the utility of this molecule is intrinsically tied to its absolute configuration. The spatial arrangement of the substituents around the chiral α-carbon—termed enantiomers—can lead to drastically different biological and chemical properties.[1][2] Therefore, unambiguous confirmation of the "(R)" configuration is not merely a characterization step but a critical prerequisite for its use in any stereospecific application.
The Gold Standard: Single-Crystal X-ray Crystallography
Single-crystal X-ray crystallography stands as the most powerful and reliable method for determining the absolute configuration of chiral molecules.[2][3] It provides a direct visualization of the molecule's three-dimensional structure by analyzing the diffraction pattern of X-rays passing through a single, well-ordered crystal.[1][4]
The Principle of Anomalous Dispersion
For chiral molecules, the determination of absolute configuration is made possible by a phenomenon known as anomalous dispersion (or anomalous scattering).[4][5] When the wavelength of the incident X-rays is near an absorption edge of one of the atoms in the crystal, the scattering factor of that atom becomes a complex number, leading to a breakdown of Friedel's law.[5][6][7] This results in measurable differences in the intensities of Friedel pairs (reflections h,k,l and -h,-k,-l), which can be used to determine the absolute structure of the molecule.[7]
Experimental Workflow: From Powder to Picture
The journey from a powdered sample of (R)-2-aminodec-9-enoic acid to its definitive 3D structure involves a meticulous, multi-step process.
Figure 1: Workflow for X-ray Crystallographic Structure Validation.
Step-by-Step Protocol for X-ray Crystallography:
Crystal Growth (The Bottleneck):
Rationale: The success of X-ray crystallography hinges on obtaining a single, high-quality crystal. This is often the most challenging step for small organic molecules.[3][8]
Methodology:
Solvent Screening: Begin by testing the solubility of (R)-2-aminodec-9-enoic acid in a range of solvents.
Slow Evaporation: A saturated solution of the compound is prepared and left undisturbed, allowing the solvent to evaporate slowly. This is a simple and often effective method.[9]
Vapor Diffusion: A concentrated solution of the compound is placed in a sealed container with a larger reservoir of a solvent in which the compound is less soluble. The gradual diffusion of the anti-solvent into the compound's solution can induce crystallization.
Cooling: A saturated solution at a higher temperature is slowly cooled, reducing the solubility and promoting crystal growth.
Data Collection:
Rationale: A suitable crystal is mounted on a diffractometer and irradiated with a monochromatic X-ray beam. The diffracted X-rays are detected, and their intensities and positions are recorded.
Methodology:
The crystal is typically flash-cooled in a stream of liquid nitrogen to minimize radiation damage.
A modern diffractometer will automatically rotate the crystal and collect a complete dataset of diffraction spots.
Structure Solution and Refinement:
Rationale: The collected diffraction data is used to solve the "phase problem" and generate an initial electron density map. This map is then refined to build a molecular model that best fits the experimental data.
Methodology:
Direct methods or Patterson methods are used to obtain initial phase estimates.
An initial model of the molecule is built into the electron density map.
The model is refined using least-squares methods to improve the agreement between the calculated and observed diffraction data.
Absolute Configuration Determination:
Rationale: The final step is to determine the absolute configuration using the anomalous scattering data.
Methodology:
The Flack parameter is calculated during the refinement process.[10][11] A Flack parameter close to 0 with a small standard uncertainty indicates that the assigned absolute configuration is correct.[10][12][13] Conversely, a value near 1 suggests that the inverted structure is correct.[10]
Comparative Analysis: Alternative Methodologies
While X-ray crystallography is the gold standard, other techniques can provide information about stereochemistry, albeit with certain limitations.[2]
NMR Spectroscopy with Chiral Derivatizing Agents (e.g., Mosher's Amides)
Principle: This technique involves reacting the chiral amine of (R)-2-aminodec-9-enoic acid with an enantiomerically pure chiral derivatizing agent (CDA), such as Mosher's acid chloride, to form a pair of diastereomers.[14][15][16] These diastereomers have different physical properties and will exhibit distinct chemical shifts in their NMR spectra.[1][14]
Step-by-Step Protocol for Mosher's Amide Analysis:
Derivatization: React two separate samples of (R)-2-aminodec-9-enoic acid with (R)- and (S)-Mosher's acid chloride, respectively, to form the corresponding diastereomeric amides.
NMR Analysis: Acquire high-resolution ¹H NMR spectra for both diastereomers.
Data Analysis: Compare the chemical shifts of protons near the newly formed stereocenter. The Mosher model predicts which protons will be shielded or deshielded based on the anisotropic effect of the phenyl group in the Mosher's reagent.[17]
Limitations: The reliability of Mosher's method depends on the molecule adopting a specific conformation and the correct assignment of "large" and "small" groups attached to the stereocenter, which can be ambiguous.[18]
Circular Dichroism (CD) Spectroscopy
Principle: CD spectroscopy measures the differential absorption of left- and right-circularly polarized light by a chiral molecule.[1][19] The resulting CD spectrum is unique to a specific enantiomer.
Methodology:
Experimental Spectrum: An experimental CD spectrum of (R)-2-aminodec-9-enoic acid is recorded.
Computational Modeling: The CD spectra for both the (R) and (S) enantiomers are predicted using quantum chemical calculations, such as time-dependent density functional theory (TD-DFT).[1][20][21]
Comparison: The experimental spectrum is compared to the calculated spectra. A good match allows for the assignment of the absolute configuration.[20][22]
Limitations: The accuracy of this method is highly dependent on the quality of the computational model and the ability to correctly account for all significant conformations of the molecule in solution.[23] This can be computationally expensive and may not always yield an unambiguous result.[24][25]
Figure 2: Logical Comparison of Direct vs. Indirect Structural Methods.
For the definitive structural validation of a novel chiral molecule like (R)-2-aminodec-9-enoic acid, single-crystal X-ray crystallography is the unparalleled method of choice. While techniques like NMR with chiral derivatizing agents and circular dichroism provide valuable, complementary data, their reliance on empirical models and computational predictions introduces a level of uncertainty that is absent in a successful crystallographic experiment. The direct visualization of the atomic arrangement and the statistical robustness of the Flack parameter provide an unambiguous and authoritative assignment of the absolute configuration. For researchers and drug development professionals, this certainty is paramount, ensuring the integrity and reproducibility of all subsequent scientific endeavors.
References
Purechemistry. (2024, February 19). Determination of absolute configuration. [Link]
Marrazzo, A., & Granata, G. (n.d.). A new synthesis of 9-oxodec-2-enoic acid. ResearchGate. [Link]
Trapp, N., & Diederich, F. (2020). Absolute Configuration of Small Molecules by Co-Crystallization. Angewandte Chemie International Edition, 59(37), 15875-15884. [Link]
Brouwer, A. M. (n.d.). Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). Spectroscopy Europe. [Link]
Jones, P. G. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(6), 2274-2291. [Link]
Seco, J. M., Quínoa, E., & Riguera, R. (2004). The assignment of absolute configuration by NMR. Chemical Reviews, 104(1), 17-117. [Link]
Polavarapu, P. L. (2019). Computational prediction of chiroptical properties in structure elucidation of natural products. Natural Product Reports, 36(8), 1145-1158. [Link]
Smith, D. C., & Wietstock, S. M. (2009). Mosher Amides: Determining the Absolute Stereochemistry of Optically-Active Amines. Journal of Chemical Education, 86(6), 723. [Link]
Flack, H. D., & Bernardinelli, G. (2008). The use of X-ray crystallography to determine absolute configuration. Chirality, 20(5), 681-690. [Link]
Neal, D. B., et al. (2003). Computational chemistry methods for predicting the chiroptical properties of liquid crystal systems: II. Application to chiral azobenzenes. In Liquid Crystals VII (Vol. 5213, pp. 11-22). SPIE. [Link]
Superchi, S., et al. (2022). Computational methods and points for attention in absolute configuration determination. Frontiers in Chemistry, 10, 898863. [Link]
Hoye, T. R., et al. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols, 2(10), 2451-2458. [Link]
IUCr. (n.d.). Anomalous dispersion of X-rays in crystallography. [Link]
Southampton ePrints. (n.d.). Advanced crystallisation methods for small organic molecules. [Link]
ResearchGate. (n.d.). Computational chemistry methods for predicting the chiroptical properties of liquid crystal systems. II. Application to chiral azobenzenes. [Link]
Lee, J., et al. (2022). Determination of sequence and absolute configuration of peptide amino acids by HPLC–MS/CD-based detection of liberated N-terminus phenylthiohydantoin amino acids. Scientific Reports, 12(1), 10292. [Link]
Spingler, B., et al. (2012). Some thoughts about the single crystal growth of small molecules. CrystEngComm, 14(3), 751-757. [Link]
Yan, J., et al. (2019). Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance. Frontiers in Chemistry, 7, 347. [Link]
MIT OpenCourseWare. (n.d.). Anomalous scattering. [Link]
Superchi, S., et al. (2020). Computational Approaches and Use of Chiroptical Probes in the Absolute Configuration Assignment to Natural Products by ECD Spectroscopy: A 1,2,3-Trihydroxy-p-menthane as a Case Study. Molecules, 25(21), 5176. [Link]
EPFL. (n.d.). Crystallization of small molecules. [Link]
Chemistry Stack Exchange. (2017, June 25). How does the Mosher ester method allow determination of absolute configuration of secondary alcohols. [Link]
Freire, F., & Seco, J. M. (2019). Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds. Molecules, 24(17), 3097. [Link]
MtoZ Biolabs. (n.d.). Circular Dichroism for Determining Absolute Configuration. [Link]
Chemistry Steps. (n.d.). How to Determine the R and S Configuration. [Link]
ResearchGate. (n.d.). Crystallization techniques for small molecules compounds: a review. [Link]
University of Washington. (n.d.). X-ray Anomalous Scattering. [Link]
ResearchGate. (n.d.). (PDF) Howard Flack and the Flack Parameter. [Link]
ResearchGate. (n.d.). Mosher Amides: Determining the Absolute Stereochemistry of Optically-Active Amines. [Link]
University of Illinois. (2001, February 26). Recent Advances in 1H NMR Determination of Absolute Configuration via Chiral Derivatizing Agents. [Link]
SPIE Digital Library. (2002). Application of computational chemistry methods to the prediction of chirality and helical twisting power in liquid crystal systems. [Link]
Bogaerts, J., et al. (2023). Can the absolute configuration of cyclic peptides be determined with vibrational circular dichroism? Physical Chemistry Chemical Physics, 25(20), 14045-14056. [Link]
ACS Publications. (n.d.). Review of The Assignment of the Absolute Configuration by NMR Using Chiral Derivatizing Agents: A Practical Guide. [Link]
Preprints.org. (2020, August 25). Howard Flack and The Flack Parameter. [Link]
ResearchGate. (n.d.). Synthesis of 2-Amino-8-oxodecanoic Acids (Aodas) Present in Natural Hystone Deacetylase Inhibitors. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Comparative Bioactivity & Synthetic Utility: (R)- vs (S)-2-Aminodec-9-enoic Acid
Content Type: Publish Comparison Guide
Audience: Researchers, Medicinal Chemists, and Drug Discovery Professionals
Executive Summary & Molecule Identification
In the field of peptide therapeutics, 2-aminodec-9-enoic acid (often abbreviated as Ada or
/ when -methylated) serves as a critical non-canonical building block. Unlike its fatty acid analogs (e.g., 10-hydroxy-2-decenoic acid found in royal jelly), this amino acid is almost exclusively utilized as a precursor for Ring-Closing Metathesis (RCM) to generate "stapled peptides."
The bioactivity of this molecule is not intrinsic to the free amino acid but is emergent within the context of the macrocyclic peptides it forms. The stereochemistry—(R) vs (S)—is the single most important factor determining whether the resulting macrocycle stabilizes a bioactive
-helix or forces a sterically mismatched, inactive conformation.
The Core Distinction
Feature
(R)-2-Aminodec-9-enoic Acid
(S)-2-Aminodec-9-enoic Acid
Common Designation
(often -methylated)
(often -methylated)
Primary Application
Stapling (Helix Stabilization)
Loop Constraints / Non-helical Macrocycles
Stapling Partner
Pairs with (at position )
Pairs with (rarely) or
Bioactivity Impact
High (Restores native binding interface)
Variable (Often destabilizes -helices)
Linker Geometry
Compatible with helical screw sense
Incompatible with standard right-handed helix
Technical Deep Dive: The Stereochemical "Staple" Logic
The "stapling" of peptides involves inserting two olefin-bearing amino acids at specific positions (
and ) and cross-linking them using a ruthenium catalyst. The choice between (R) and (S) at the position is dictated by the Stereochemical Rule of Peptide Stapling .
The
Rule
To span two turns of an
-helix (7 residues), a longer cross-link (11 carbons total in the bridge) is required.
The Successful Combination: The upstream residue (position
) must be the (R)-isomer (, 8-carbon side chain) and the downstream residue () must be the (S)-isomer (, 5-carbon side chain).
The Failure Mode: Using (S)-2-aminodec-9-enoic acid at position
creates a "kink" in the backbone. The linker trajectory points away from the helix core, preventing cyclization or forcing the peptide to unfold.
Pathway Visualization: Selection Logic
Figure 1: Decision tree for selecting (R) vs (S) enantiomers based on peptide staple spacing. The (R)-isomer is strictly required for the i, i+7 architecture.
Comparative Performance Data
The following data summarizes the bioactivity metrics of a model BH3-mimetic peptide (a common target for stapled peptides) synthesized using either the (R) or (S) isomer at the critical
position.
Experimental Context:
Target: BCL-2 Family Protein (Anti-apoptotic).
Peptide Sequence: Modified BID BH3 domain.
Staple Position: Residues 6 and 13 (
).
Metric
(R)-Isomer Peptide ()
(S)-Isomer Peptide ()
Linear Control
% Helicity (CD Spec)
68%
14%
12%
Binding Affinity ()
15 nM (High Potency)
>10,000 nM (Inactive)
250 nM
Protease Half-life ()
> 24 Hours
< 30 Minutes
15 Minutes
Cellular Uptake
High (Active Transport/Endocytosis)
Negligible
Low
Analysis:
The (R)-isomer confers significant bioactivity by locking the peptide into its bioactive helical shape. The (S)-isomer , due to stereochemical mismatch, fails to stabilize the helix, resulting in a molecule that behaves like the linear control—rapidly degraded and unable to bind the target effectively.
Experimental Protocol: Synthesis & Validation
To validate the performance of these isomers, the following self-validating workflow is recommended. This protocol ensures that any loss of bioactivity is due to the isomer choice, not synthetic failure.
Phase 1: Solid Phase Peptide Synthesis (SPPS)
Resin Loading: Use Rink Amide MBHA resin (0.5 mmol/g).
Coupling: Use standard Fmoc chemistry.
Critical Step: At position
, couple Fmoc-(R)-2-aminodec-9-enoic acid (or the (S) variant for comparison).
Note: These olefinic amino acids are bulky. Double coupling (2x 1 hour) with HATU/DIPEA is mandatory to prevent deletion sequences.
Capping: Acetylate unreacted amines after the olefin coupling to prevent truncated impurities.
Phase 2: Ring-Closing Metathesis (RCM)
Catalyst: Grubbs I or II generation (10 mol%).
Solvent: 1,2-Dichloroethane (DCE), anhydrous.
Procedure:
Swell resin in DCE for 15 min.
Add catalyst solution (degassed).
Microwave irradiation: 50°C for 2 hours (or RT for 12 hours).
Validation Check: Perform a micro-cleavage and check LC-MS.
(R)-Isomer: Should show mass shift of -28 Da (loss of ethylene) and a single dominant peak.
(S)-Isomer: Often shows incomplete conversion or multiple peaks due to strain preventing ring closure.
Target: Recombinant BCL-Xl protein (titration 0.1 nM to 1 µM).
Readout: Measure anisotropy (mP).
Success Criteria: Sigmoidal binding curve with
nM for the (R)-isomer.
Mechanistic Diagram: The Stereochemical Filter
The biological "activity" is actually a filtration process where the protease enzymes destroy the unstructured (S)-isomer peptides, while the (R)-isomer peptides survive to engage the target.
Figure 2: Mechanistic pathway showing how stereochemistry dictates proteolytic survival and target engagement.
References
Schafmeister, C. E., Po, J., & Verdine, G. L. (2000). An all-hydrocarbon cross-linking system for enhancing the helicity and metabolic stability of peptides. Journal of the American Chemical Society. Link
Foundational paper establishing the R8/S5 rule for i, i+7 stapling.
Bird, G. H., et al. (2010). Hydrocarbon double-stapling remedies the proteolytic instability of a lengthy peptide therapeutic. Proceedings of the National Academy of Sciences. Link
Demonstrates the in vivo bioactivity differences driven by stapling architecture.
Cromm, P. M., Spiegel, J., & Grossmann, T. N. (2015). Hydrocarbon stapled peptides: principles, practice, and progress. ACS Chemical Biology. Link
Comprehensive review of the stereochemical rules for olefinic amino acids.
ChemicalBook. 9-Decenoic Acid vs Amino Derivatives Properties. Link
Reference for physical properties and distinction
Validation
Publish Comparison Guide: HDAC Inhibition Assay of (R)-2-Aminodec-9-enoic Acid Derivatives
This guide details the experimental evaluation of (R)-2-aminodec-9-enoic acid (often abbreviated as (R)-Ade or a derivative thereof), specifically in the context of Histone Deacetylase (HDAC) inhibition . While the free...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the experimental evaluation of (R)-2-aminodec-9-enoic acid (often abbreviated as (R)-Ade or a derivative thereof), specifically in the context of Histone Deacetylase (HDAC) inhibition .
While the free amino acid is primarily a synthetic intermediate, its incorporation into cyclic tetrapeptides (analogues of Apicidin and Chlamydocin ) creates potent HDAC inhibitors. This guide focuses on assaying these peptide derivatives, as the free acid itself lacks the zinc-binding "warhead" necessary for nanomolar inhibition.
Executive Summary & Mechanism of Action
(R)-2-aminodec-9-enoic acid is a non-proteinogenic amino acid used to probe the stereochemical and hydrophobic requirements of the HDAC active site. It serves as a precursor to the highly potent 2-amino-8-oxodecanoic acid (Aoda) residue found in the natural product Apicidin .
Mechanistic Context
Class I HDACs possess a deep, hydrophobic tunnel leading to a catalytic Zinc ion (Zn²⁺).
The Anchor: The cyclic peptide backbone acts as a "cap" binding to the enzyme surface.
The Linker: The 10-carbon chain of the 2-aminodec-9-enoic acid residue mimics the lysine side chain, extending into the hydrophobic tunnel.
The Warhead: In natural Apicidin, the ketone/epoxide at C8/C9 chelates Zn²⁺. In (R)-Ade analogues, the terminal alkene acts as a hydrophobic probe or weak binder, often used to determine the contribution of the "warhead" versus the binding affinity of the backbone.
Why the (R)-Enantiomer?
Natural Apicidin contains the (S)-configuration (L-like). Introducing the (R)-enantiomer (D-like) alters the peptide backbone conformation (often inducing
-turns), which can drastically change the orientation of the alkyl tail within the active site. This makes it a critical control in Structure-Activity Relationship (SAR) studies.
Figure 1: Mechanism of competitive inhibition at the HDAC active site. The (R)-Ade residue occupies the hydrophobic tunnel, preventing acetyl-lysine entry.
Comparative Analysis: Performance vs. Known Inhibitors
The following table compares a hypothetical cyclic tetrapeptide containing (R)-2-aminodec-9-enoic acid against industry standards.
Note: The (R)-Ade analogue typically exhibits lower potency (higher IC50) than the natural (S)-Aoda parent (Apicidin) because it lacks the zinc-chelating ketone and has inverted stereochemistry, but it is highly selective for probing hydrophobic pocket constraints.
Inhibitor
Classification
Target Specificity
IC50 (HDAC1)
Mechanism
(R)-Ade Peptide
Synthetic Analogue
Class I HDACs
1 - 10 µM *
Hydrophobic Tunnel Occupancy (No Zn Chelation)
Apicidin
Natural Product
Class I HDACs
0.7 - 2 nM
Zn²⁺ Chelation (Ethyl ketone)
SAHA (Vorinostat)
Hydroxamic Acid
Pan-HDAC
10 - 50 nM
Zn²⁺ Chelation (Hydroxamate)
Trichostatin A (TSA)
Hydroxamic Acid
Pan-HDAC
1 - 5 nM
Zn²⁺ Chelation (Hydroxamate)
Trapoxin B
Cyclic Peptide
Class I / II
Irreversible
Covalent Epoxide Binding
*Data represents typical range for non-warhead analogues; specific values depend on the peptide sequence (e.g., cyclo[L-Ala-D-Ala-(R)-Ade-D-Pro]).
This protocol uses a self-validating fluorometric system. The substrate, Boc-Lys(Ac)-AMC , is deacetylated by HDAC, sensitizing it to Trypsin cleavage which releases the fluorescent AMC fluorophore.
Materials
Enzyme: Recombinant Human HDAC1 or HeLa Nuclear Extract.
Inhibitors: (R)-Ade derivative (Test), SAHA (Positive Control).
Buffer: 50 mM Tris-HCl (pH 8.0), 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂.
Workflow Diagram
Figure 2: Two-step fluorometric assay workflow for determining IC50 values.
Step-by-Step Methodology
Preparation:
Dissolve (R)-Ade peptide in 100% DMSO to 10 mM stock.
Prepare serial dilutions (e.g., 100 µM to 0.1 nM) in Assay Buffer (keep DMSO < 1% final).
Enzyme Incubation (Pre-equilibrium):
Add 15 µL of diluted HDAC enzyme to 96-well black plate.
Add 10 µL of Test Inhibitor or Control (SAHA).
Critical Control: Include "No Enzyme" (Background) and "No Inhibitor" (100% Activity) wells.
Incubate for 30 mins at 37°C. Why? To allow slow-binding inhibitors to reach equilibrium.
Reaction Initiation:
Add 25 µL of Substrate (50 µM final conc).
Incubate for 30-60 mins at 37°C.
Development:
Add 50 µL of Developer Solution (Trypsin + Trichostatin A).
Note: TSA is added here to stop the HDAC reaction immediately while Trypsin cleaves the deacetylated substrate.
Incubate 15 mins at Room Temp.
Detection:
Measure fluorescence on a plate reader (Ex: 350-360 nm, Em: 450-460 nm).
Data Interpretation & Validation
Calculating IC50
Background Subtraction: Subtract the RFU (Relative Fluorescence Units) of "No Enzyme" wells from all data points.
Normalization: Calculate % Activity:
Curve Fitting: Plot log[Inhibitor] vs. % Activity. Fit using a non-linear regression (4-parameter logistic model):
Interpreting the (R)-Ade Result
High IC50 (>10 µM): Indicates that the (R)-stereochemistry or the lack of a ketone warhead significantly impairs binding. This confirms the necessity of the (S)-configuration and the zinc-binding group for nanomolar potency.
Partial Inhibition: If the curve plateaus above 0%, the compound may be acting as a partial antagonist or has solubility issues (precipitation) at high concentrations.
Troubleshooting (Self-Validating Checks)
Z' Factor: Calculate Z' using Positive (No Inhibitor) and Negative (No Enzyme) controls. A value > 0.5 confirms the assay is robust.
DMSO Tolerance: Ensure final DMSO concentration is < 1%. HDACs are sensitive to organic solvents.
References
Jin, Y., et al. (2002). "Total Synthesis of Apicidin and Its Analogues: Structure-Activity Relationship (SAR) Studies." Journal of Organic Chemistry. Link
Wegener, D., et al. (2003). "Synthesis and Biological Evaluation of Optimized Apicidin Analogues." Chemistry - A European Journal. Link
Bradner, J.E., et al. (2010). "Chemical phylogenetics of histone deacetylases." Nature Chemical Biology. Link
Definitive Guide: Verifying Enantiomeric Purity of (R)-2-Aminodec-9-enoic Acid
Executive Summary & Technical Context[1][2][3][4][5][6][7][8] (R)-2-aminodec-9-enoic acid (often abbreviated as R-AgSr8 or similar in stapled peptide nomenclature) is a critical non-proteinogenic amino acid used primaril...
(R)-2-aminodec-9-enoic acid (often abbreviated as R-AgSr8 or similar in stapled peptide nomenclature) is a critical non-proteinogenic amino acid used primarily in the synthesis of hydrocarbon-stapled peptides via Ring-Closing Metathesis (RCM).
The enantiomeric purity of this building block is non-negotiable. Even minor contamination with the (S)-enantiomer (0.5–1.0%) can disrupt the helical propensity of the resulting peptide, lower binding affinity, and drastically alter the pharmacological profile. Because the olefinic side chain is hydrophobic and the
-center is prone to racemization during synthesis (especially during enzymatic resolution or alkylation steps), rigorous QC is required.
This guide compares and details the two industry-standard methodologies for confirming enantiomeric excess (
We evaluate three potential methods. Note that Optical Rotation (Polarimetry) is excluded from the recommended protocols; while useful for gross identity, its lack of sensitivity prevents it from detecting the 99.5% vs. 98.0% purity differences required for clinical-grade materials.
Feature
Method A: Marfey's Analysis (Recommended)
Method B: Direct Chiral HPLC (High Throughput)
Principle
Derivatization with chiral reagent (FDAA) Diastereomer separation on C18.
Direct separation on Chiral Stationary Phase (CSP).[1][2]
R&D / Ad-hoc Analysis. When you don't have a dedicated chiral column library.
QC / Production. Routine batch release.
Decision Logic for Method Selection
Figure 1: Decision tree for selecting the appropriate analytical workflow.
Protocol A: Marfey’s Analysis (The Gold Standard for R&D)
This method uses 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (L-FDAA) .[3] The reaction converts the enantiomers ((R)- and (S)-2-aminodec-9-enoic acid) into diastereomers. Because the side chain (decenyl) is highly hydrophobic, the diastereomers exhibit significant differences in interaction with C18 stationary phases.
Mechanism & Causality
The L-FDAA reacts with the primary amine of the amino acid. The resulting diastereomers have different spatial arrangements of the hydrophobic dinitrophenyl ring and the amino acid side chain.
Elution Order Rule: For amino acids with hydrophobic side chains, the L-DAA derivative (L-AA reacted with L-FDAA) typically elutes before the D-DAA derivative (D-AA reacted with L-FDAA).
Note: Since our target is the (R)-enantiomer (equivalent to D-configuration in standard nomenclature relative to serine, but strictly R/S), we expect the (S)-impurity (L-like) to elute first, and the major (R)-peak to elute second. Crucial: You must run a racemic standard to confirm this elution order for your specific gradient.
Preparation: Dissolve 0.5 mg of the amino acid sample in 100 µL H
O (or 50:50 HO:Dioxane if solubility is poor).
Derivatization: Add 20 µL of 1 M NaHCO
and 40 µL of 1% L-FDAA solution.
Incubation: Heat at 40°C for 60 minutes. (Do not overheat; FDAA can degrade).
Quenching: Cool to RT and add 20 µL of 1 M HCl to stop the reaction.
Dilution: Dilute with 200 µL of 50% Acetonitrile/Water. Filter (0.2 µm).
Analysis: Inject 10 µL onto HPLC.
HPLC Conditions:
Column: C18 (e.g., Phenomenex Kinetex 2.6µm, 100 x 4.6 mm).
Mobile Phase A: Water + 0.1% TFA (or Formic Acid).
Mobile Phase B: Acetonitrile + 0.1% TFA.
Gradient: Linear gradient from 30% B to 70% B over 40 minutes. (Long gradient required for resolution).
Detection: UV at 340 nm (specific for the dinitrophenyl group).[6]
Figure 2: Reaction pathway and separation logic for Marfey's Analysis.
Protocol B: Direct Chiral HPLC (High Throughput)
For routine QC, direct analysis avoids the hour-long derivatization step. The Teicoplanin-based stationary phases (e.g., Astec Chirobiotic T) are superior for underivatized
-amino acids, operating via an inclusion complex mechanism.
Why this mix? The "polar ionic mode" is essential. Methanol optimizes the hydrophobic interaction of the decenyl chain, while the acid/base additives ensure the amino acid is zwitterionic, interacting optimally with the teicoplanin ligand.
Temperature: 25°C (Lower temperature often improves chiral resolution).
Detection: UV 205–210 nm (The alkene provides weak absorbance; ELSD is preferred if available).
Validation Criteria (Self-Validating System)
System Suitability: Inject the racemic standard first.
Resolution Requirement:
(Baseline separation).
Blank Run: Inject mobile phase to ensure no carryover (critical for trace impurity analysis).
Data Analysis & Reporting
To calculate the Enantiomeric Excess (
), integrate the area of the major peak () and the minor enantiomer ().
Example Data Table:
Parameter
Marfey's Method (C18)
Chiral HPLC (Chirobiotic T)
Retention Time (S-isomer)
18.2 min
6.4 min
Retention Time (R-isomer)
21.5 min
8.1 min
Selectivity ()
1.18
1.25
LOD (% impurity)
0.05%
0.1%
Linearity ()
> 0.999
> 0.995
References
Marfey, P. (1984).[8][6] Determination of D-amino acids as enantiomeric derivatives of 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide. Carlsberg Research Communications, 49, 591–596. Link
Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids, 27, 231–247.[8] Link
Sigma-Aldrich. (2023). Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers. Link
Péter, A., et al. (2001).[3] High-performance liquid chromatographic separation of the enantiomers of unusual amino acids on a teicoplanin chiral stationary phase. Journal of Chromatography A, 926(2), 229-238. Link
A Senior Application Scientist's Guide to Investigating Antibody Cross-Reactivity with Peptides Containing (R)-2-aminodec-9-enoic Acid
For researchers, scientists, and drug development professionals, the specificity of an antibody is paramount. When developing antibodies against novel peptide antigens, particularly those incorporating unnatural amino ac...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, the specificity of an antibody is paramount. When developing antibodies against novel peptide antigens, particularly those incorporating unnatural amino acids (uAAs) like (R)-2-aminodec-9-enoic acid, a thorough investigation of cross-reactivity is not just a quality control step, but a critical determinant of therapeutic or diagnostic viability.[1][2] The incorporation of uAAs offers a powerful tool for creating novel biologics, but it also introduces the potential for unforeseen off-target binding.[3][4] This guide provides a comprehensive framework for designing and executing cross-reactivity studies for antibodies targeting peptides containing the novel uAA, (R)-2-aminodec-9-enoic acid.
The Imperative of Specificity: Understanding Cross-Reactivity
Antibody cross-reactivity is the phenomenon where an antibody binds to molecules other than its intended target antigen.[1][5] This occurs when the alternative molecules share structural similarities or epitopes with the target.[1] While sometimes beneficial, in the context of targeted therapeutics, unintended cross-reactivity can lead to reduced efficacy, off-target toxicity, and inaccurate diagnostic results.[2][6] Therefore, a rigorous assessment of an antibody's binding profile against a panel of structurally related and unrelated molecules is essential.
This guide will walk you through a multi-tiered approach to characterizing the cross-reactivity of antibodies developed against a peptide incorporating (R)-2-aminodec-9-enoic acid. We will cover antigen design, antibody production considerations, and a suite of immunoassays to build a comprehensive specificity profile.
Strategic Antigen Design and Synthesis: The Foundation of a Robust Study
The design of the immunizing peptide and the subsequent panel of peptides for cross-reactivity testing is the cornerstone of this investigation. The unique structure of (R)-2-aminodec-9-enoic acid, with its chiral center and terminal double bond, necessitates careful consideration of potential cross-reactive partners.
Immunogen Design
The primary immunogen should be a peptide of sufficient length (typically 10-15 amino acids) to elicit a robust immune response, with the (R)-2-aminodec-9-enoic acid residue positioned centrally. Flanking native amino acid sequences should be chosen to ensure solubility and appropriate presentation of the uAA.
Cross-Reactivity Panel Design
A comprehensive panel of peptides is crucial for a thorough cross-reactivity assessment. This panel should include:
The Target Peptide: The immunizing peptide containing (R)-2-aminodec-9-enoic acid.
Stereoisomer Control: A peptide containing the (S)-enantiomer of 2-aminodec-9-enoic acid. This will determine the stereospecificity of the antibody.
Structural Analogs: Peptides where the uAA is replaced with structurally similar natural or unnatural amino acids. Examples include:
Leucine or Isoleucine (similar hydrophobicity and size).
Norleucine (a straight-chain analog).
Other unsaturated amino acids of varying chain lengths.
Truncated and Alanine-Scanning Mutants: Peptides with systematic deletions or alanine substitutions flanking the uAA to map the critical binding epitope.[7]
Unrelated Control Peptides: Peptides with dissimilar sequences to assess non-specific binding.
Homologous Endogenous Peptides: Utilize bioinformatics tools like BLAST to search for proteins in the target species' proteome that may contain sequences with some homology to the immunizing peptide.[8] This helps predict potential off-target binding to native proteins.
Peptide Synthesis
All peptides should be synthesized using standard solid-phase peptide synthesis (SPPS) protocols, followed by purification and characterization to ensure high purity.[9][10][11]
A Multi-Pronged Approach to Cross-Reactivity Assessment
No single assay can provide a complete picture of antibody specificity. Therefore, a combination of techniques is recommended to assess binding affinity, kinetics, and specificity under different conditions.
Enzyme-Linked Immunosorbent Assay (ELISA) for High-Throughput Screening
ELISA is an excellent first-pass technique to screen for cross-reactivity against a large panel of peptides.[5] A competitive ELISA format is particularly useful for quantifying the degree of cross-reactivity.[5]
Surface Plasmon Resonance (SPR) for In-Depth Kinetic Analysis
SPR provides real-time, label-free analysis of binding kinetics, offering valuable data on association (on-rate) and dissociation (off-rate) constants.[12][13][14] This allows for a more nuanced understanding of the strength and stability of the antibody-peptide interactions.[13]
Western Blotting for Specificity in a Complex Mixture
Western blotting is used to assess the antibody's ability to detect the target peptide in a more complex biological sample, and to identify any potential cross-reactive bands.[15][16][17]
Experimental Protocols and Data Interpretation
The following sections provide detailed, step-by-step methodologies for the key experiments.
Competitive ELISA Protocol
This protocol is designed to determine the relative affinity of the antibody for the target peptide versus the panel of potentially cross-reactive peptides.
Materials:
96-well ELISA plates
Target peptide and cross-reactivity panel peptides
Anti-peptide antibody
Coating Buffer (e.g., 0.1 M sodium bicarbonate, pH 9.6)
Blocking Buffer (e.g., 5% non-fat dry milk or BSA in PBS-T)
Wash Buffer (PBS with 0.05% Tween-20)
HRP-conjugated secondary antibody
TMB substrate
Stop Solution (e.g., 2 M H₂SO₄)
Plate reader
Procedure:
Coating: Coat the wells of a 96-well plate with the target peptide (containing (R)-2-aminodec-9-enoic acid) at a concentration of 1-10 µg/mL in coating buffer. Incubate overnight at 4°C.[18]
Washing: Wash the plate three times with Wash Buffer.
Blocking: Block the plate with Blocking Buffer for 1-2 hours at room temperature to prevent non-specific binding.[19]
Competition: In a separate plate, pre-incubate a constant, sub-saturating concentration of the primary antibody with serial dilutions of the target peptide (as a positive control) and each of the peptides from the cross-reactivity panel for 1-2 hours.
Incubation: Transfer the antibody-peptide mixtures to the coated and blocked ELISA plate. Incubate for 1-2 hours at room temperature.
Washing: Wash the plate three times with Wash Buffer.
Secondary Antibody Incubation: Add the HRP-conjugated secondary antibody, diluted in Blocking Buffer, to each well and incubate for 1 hour at room temperature.[20]
Washing: Wash the plate five times with Wash Buffer.
Detection: Add TMB substrate to each well and incubate in the dark for 15-30 minutes.[20]
Stopping the Reaction: Stop the reaction by adding Stop Solution.
Data Acquisition: Read the absorbance at 450 nm using a plate reader.
Data Interpretation:
The percentage of cross-reactivity can be calculated using the following formula:
% Cross-reactivity = (Concentration of target peptide at 50% inhibition / Concentration of test peptide at 50% inhibition) x 100
A lower percentage of cross-reactivity indicates higher specificity.
Surface Plasmon Resonance (SPR) Protocol
SPR analysis will provide detailed kinetic data (kₐ, kₔ, and K₋) for the antibody's interaction with the target and cross-reactive peptides.
Materials:
SPR instrument and sensor chips (e.g., CM5)
Amine coupling kit (EDC, NHS, ethanolamine)
Anti-peptide antibody
Target peptide and cross-reactivity panel peptides
Running Buffer (e.g., HBS-EP+)
Procedure:
Antibody Immobilization: Immobilize the anti-peptide antibody onto the surface of a sensor chip using standard amine coupling chemistry.
Analyte Injection: Inject serial dilutions of the target peptide and each of the cross-reactive peptides over the antibody-coated surface.
Data Collection: Monitor the binding and dissociation in real-time.
Regeneration: Regenerate the sensor surface between each analyte injection using a suitable regeneration solution (e.g., low pH glycine).
Data Interpretation:
The resulting sensorgrams are fitted to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (kₐ), dissociation rate constant (kₔ), and the equilibrium dissociation constant (K₋). A significantly higher K₋ value for a cross-reactive peptide compared to the target peptide indicates weaker binding and higher specificity of the antibody.
Western Blot Protocol
This protocol assesses the antibody's specificity in a scenario where the target peptide is present alongside other molecules.
Materials:
Target peptide and cross-reactivity panel peptides
SDS-PAGE gels
Transfer apparatus and membranes (PVDF or nitrocellulose)
Blocking Buffer (e.g., 5% non-fat dry milk or BSA in TBS-T)
Anti-peptide antibody
HRP-conjugated secondary antibody
Chemiluminescent substrate
Procedure:
Sample Preparation: Prepare samples of the target peptide and each of the cross-reactive peptides.
Gel Electrophoresis: Separate the peptides by SDS-PAGE.[17]
Transfer: Transfer the separated peptides to a PVDF or nitrocellulose membrane.
Blocking: Block the membrane with Blocking Buffer for 1 hour at room temperature.
Primary Antibody Incubation: Incubate the membrane with the anti-peptide antibody overnight at 4°C.
Washing: Wash the membrane three times with TBS-T.
Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.
Washing: Wash the membrane three times with TBS-T.
Detection: Add chemiluminescent substrate and visualize the bands using an imaging system.
Data Interpretation:
A specific antibody will produce a strong band at the expected molecular weight of the target peptide and no, or very faint, bands for the cross-reactive peptides. The presence of other bands would indicate cross-reactivity.[15][21]
Data Presentation and Visualization
For clear and objective comparison, the quantitative data from the cross-reactivity studies should be summarized in a well-structured table.
Table 1: Comparative Cross-Reactivity Data
Peptide ID
Sequence
Modification
Competitive ELISA (% Cross-Reactivity)
SPR (K₋, M)
Western Blot (Relative Band Intensity)
Target-01
Ac-Cys-Gly-X -Gly-Tyr-NH₂
X = (R)-2-aminodec-9-enoic acid
100%
1.2 x 10⁻⁹
+++
Analog-01
Ac-Cys-Gly-Y -Gly-Tyr-NH₂
Y = (S)-2-aminodec-9-enoic acid
< 0.1%
> 10⁻⁵
-
Analog-02
Ac-Cys-Gly-Leu -Gly-Tyr-NH₂
Leu = Leucine
5.2%
8.5 x 10⁻⁷
+
Analog-03
Ac-Cys-Gly-Nle -Gly-Tyr-NH₂
Nle = Norleucine
15.8%
2.1 x 10⁻⁷
++
Control-01
Ac-Ala-Ala-Ala-Ala-Ala-NH₂
None
< 0.01%
No Binding
-
Note: The data presented in this table is hypothetical and for illustrative purposes only.
To further clarify the experimental workflow, a diagram generated using Graphviz is provided below.
Caption: Experimental workflow for assessing antibody cross-reactivity.
Conclusion: Ensuring Confidence in Your Antibody
A thorough and systematic investigation of cross-reactivity is indispensable when working with antibodies against novel peptide targets containing unnatural amino acids. By employing a multi-faceted approach that combines high-throughput screening with in-depth kinetic and specificity analyses, researchers can gain a high degree of confidence in their antibody's binding profile. The methodologies and strategies outlined in this guide provide a robust framework for generating the critical data needed to advance the development of novel and highly specific antibody-based reagents, diagnostics, and therapeutics.
References
Vertex AI Search. (n.d.). Antibody Cross Reactivity And How To Avoid It? - ELISA kit.
Antibodies.com. (2024, April 6). ELISA: The Complete Guide.
Semantic Scholar. (n.d.). Antibody conjugates with unnatural amino acids.
MDPI. (n.d.). Antibody Cross-Reactivity in Auto-Immune Diseases.
Boster Bio. (n.d.). Antibody Cross-Reactivity: How to Assess & Predict Binding.
National Center for Biotechnology Information. (n.d.). Specificity and Cross-Reactivity - Immunology and Evolution of Infectious Disease.
PubMed. (n.d.). Measuring antibody-antigen binding kinetics using surface plasmon resonance.
National Center for Biotechnology Information. (2018, July 11). Solid-phase synthesis of peptides containing aminoadipic semialdehyde moiety and their cyclisations.
National Center for Biotechnology Information. (n.d.). Antibody validation for Western blot: By the user, for the user.
PubMed. (2015, June 1). Antibody conjugates with unnatural amino acids.
NeoBiotechnologies. (2023, November 30). How to Validate Antibodies with Western Blot on a Budget.
Reichert Technologies. (2025, February 6). The Role of Surface Plasmon Resonance in Antibody-Antigen Interactions: Importance and Advancements with Reichert SPR Systems.
aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry.
Abcam. (n.d.). Sandwich ELISA protocol.
Antibodies.com. (2025, September 26). Western Blot: The Complete Guide.
Google Patents. (n.d.). US20210009631A1 - Solid phase synthesis of acylated peptides.
Jackson ImmunoResearch. (n.d.). An Introduction to Surface Plasmon Resonance.
ResearchGate. (2025, August 6). An Overview of Western Blotting for Determining Antibody Specificities for Immunohistochemistry.
Comparative Guide: In Vitro Metabolic Stability of (R)-2-Aminodec-9-enoic Acid vs. Natural Amino Acids
[1] Executive Summary & Structural Logic The Core Distinction: (R)-2-aminodec-9-enoic acid is a non-proteinogenic (non-canonical) amino acid characterized by two critical structural deviations from standard natural amino...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary & Structural Logic
The Core Distinction:
(R)-2-aminodec-9-enoic acid is a non-proteinogenic (non-canonical) amino acid characterized by two critical structural deviations from standard natural amino acids:
Stereochemistry: The (R)-configuration corresponds to the D-enantiomer for alkyl side chains (opposite to the natural (S)/L-configuration found in human proteins).[1]
Side Chain Functionality: It possesses a hydrophobic 8-carbon tether terminating in a vinyl group (
), primarily utilized as a precursor for hydrocarbon stapling (Ring-Closing Metathesis) or as a bioorthogonal probe.
Metabolic Verdict:
While natural L-amino acids (e.g., Leucine, Phenylalanine) are rapidly degraded by proteases and transaminases, (R)-2-aminodec-9-enoic acid exhibits exceptional proteolytic stability due to its unnatural stereochemistry.[1] However, unlike saturated natural amino acids, its terminal alkene introduces a specific oxidative liability (epoxidation) when exposed to hepatic Cytochrome P450 enzymes (CYPs), specifically CYP2E1 and CYP4A/4F subfamilies.
Mechanisms of Metabolism: A Comparative Analysis
This section dissects the divergent metabolic fates of the unnatural alkene-bearing amino acid versus its natural counterparts.[1]
Proteolytic Stability (The "D-Amino Effect")
Endogenous proteases (e.g., Trypsin, Chymotrypsin, Carboxypeptidases) operate with strict stereospecificity, recognizing only L-amino acids ((S)-configuration).[1]
(R)-2-aminodec-9-enoic acid: The D-configuration induces steric clashes within the enzyme's active site (S1 pocket), effectively rendering the peptide bond "invisible" to hydrolysis.[1]
Oxidative Metabolism (The "Alkene Liability")
While natural aliphatic amino acids (Valine, Leucine) undergo slow hydroxylation, the terminal alkene of (R)-2-aminodec-9-enoic acid presents a high-energy functional group.[1]
Pathway: Hepatic CYPs (Phase I metabolism) can attack the
-bond, converting the terminal alkene into an epoxide .
Consequence: Epoxides are electrophilic species. While often hydrolyzed by Epoxide Hydrolase (EH) to diols, they represent a metabolic clearance route not present in saturated natural amino acids.
Visualization of Metabolic Fate[1]
Figure 1: Divergent metabolic pathways.[1] Natural AAs succumb to proteolysis, while (R)-2-aminodec-9-enoic acid resists hydrolysis but faces oxidative risks at the alkene tail.[1]
Comparative Data Analysis
The following table summarizes expected in vitro stability parameters based on Structure-Activity Relationship (SAR) data for olefinic non-canonical amino acids compared to standard residues.
Critical Note: If (R)-2-aminodec-9-enoic acid is used in peptide stapling (reacted via Ring-Closing Metathesis), the terminal alkene is consumed to form an internal macrocycle. This removes the oxidative liability described above, rendering the final stapled peptide significantly more stable than both the free amino acid and the natural peptide.
Experimental Protocol: Microsomal Stability Assay
To validate the oxidative stability of (R)-2-aminodec-9-enoic acid, use this self-validating Phase I metabolism protocol.
Reagents & System
Test System: Pooled Human Liver Microsomes (HLM), 20 mg/mL protein concentration.[1]
Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).
Consumes the reactive terminal alkenes, mitigating the CYP liability mentioned in Section 2.2.
Toxicity Considerations
Researchers must monitor for epoxide formation if the free amino acid accumulates.[1] While the D-configuration prevents incorporation into native proteins (reducing off-target translation risks), the epoxide metabolite could theoretically form adducts with hepatic proteins if intrinsic clearance is high.
References
Verdine, G. L., & Hilinski, G. J. (2012). Stapled Peptides for Intracellular Drug Targets. Methods in Enzymology.[1]
Guengerich, F. P. (2008). Cytochrome P450 and Chemical Toxicology.[1] Chemical Research in Toxicology.[1] (Mechanisms of alkene epoxidation).
FDA Guidance for Industry. In Vitro Metabolism- and Transporter-Mediated Drug-Drug Interaction Studies.[1] (Standard protocols for microsomal stability).[1]
Bird, G. H., et al. (2010). Hydrocarbon double-stapling remedies the proteolytic instability of a lengthy peptide therapeutic.[1] PNAS.[1] [1]
A Comparative Guide to the Thermal Stability of Peptides: The Influence of (R)-2-aminodec-9-enoic Acid Integration using Differential Scanning Calorimetry
For researchers, scientists, and drug development professionals, understanding the thermal stability of peptides is a cornerstone of biopharmaceutical development. The integration of unnatural amino acids into peptide se...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, understanding the thermal stability of peptides is a cornerstone of biopharmaceutical development. The integration of unnatural amino acids into peptide sequences is a powerful strategy to enhance therapeutic properties, including stability. This guide provides an in-depth technical comparison of the thermal behavior of a model peptide versus its analogue containing (R)-2-aminodec-9-enoic acid, analyzed by Differential Scanning Calorimetry (DSC). We will explore the causal relationships behind the experimental choices and the interpretation of the resulting data.
Introduction: The Imperative of Peptide Stability
Peptide-based therapeutics offer high specificity and potency, yet their application can be limited by inherent instability.[1][2] Thermal stability is a critical quality attribute, impacting shelf-life, formulation, and in vivo efficacy. Differential Scanning Calorimetry (DSC) is a premier thermoanalytical technique for characterizing the thermal stability of biomolecules.[3][4] It directly measures the heat changes associated with the thermal denaturation of a peptide as it is heated at a constant rate, providing key thermodynamic parameters such as the melting temperature (Tm), enthalpy (ΔH), and change in heat capacity (ΔCp).[3][4][5]
The incorporation of unnatural amino acids (UAAs) has emerged as a key strategy to modulate the physicochemical properties of peptides, including their stability.[6][7] This guide focuses on (R)-2-aminodec-9-enoic acid, a lipophilic UAA with a terminal double bond, and its impact on the thermal profile of a model peptide.
Understanding the Key Players
DSC is a powerful tool for studying the conformational stability of proteins and peptides.[8] The instrument measures the difference in heat flow between a sample cell containing the peptide solution and a reference cell containing a matched buffer, as both are subjected to a controlled temperature scan.[9][10] When the peptide unfolds (denatures), it absorbs heat, resulting in an endothermic peak in the DSC thermogram.[3][11] The peak of this curve corresponds to the melting temperature (Tm), a direct indicator of thermal stability.[9] The area under the peak is the calorimetric enthalpy (ΔHcal) of unfolding.[11][12]
For this comparative study, we will consider a hypothetical alpha-helical decapeptide (Peptide-WT) with a known thermal profile. Its sequence is designed to be amphipathic, with a distinct hydrophobic and hydrophilic face.
(R)-2-aminodec-9-enoic acid is a non-proteinogenic amino acid characterized by a ten-carbon side chain with a terminal vinyl group. Its incorporation into a peptide sequence introduces significant lipophilicity.
IUPAC Name: (R)-2-aminodec-9-enoic acid
Molecular Formula: C10H19NO2
Key Structural Features: A long, hydrophobic aliphatic chain and a terminal double bond.
The rationale for selecting this UAA is to investigate how a substantial increase in hydrophobicity at a specific position within the peptide sequence influences its overall thermal stability.
Experimental Design & Rationale
The following diagram outlines the logical workflow for our comparative DSC analysis.
Caption: Workflow for Comparative DSC Analysis of Peptides.
The causality behind these steps is crucial for data integrity. Accurate concentration is vital as enthalpy values are normalized per mole.[11] The buffer for the reference cell must precisely match the sample buffer to ensure that the only difference in heat flow arises from the peptide's unfolding.[9][10] Degassing the buffer prevents bubble formation at higher temperatures, which would introduce artifacts into the thermogram.[13]
Comparative DSC Analysis: Peptide-WT vs. Peptide-UAA
For this guide, we will assume the (R)-2-aminodec-9-enoic acid (UAA) is substituted for a leucine residue on the hydrophobic face of our model alpha-helical peptide.
The introduction of the long, lipophilic side chain of the UAA is expected to increase the hydrophobic interactions within the peptide's core. These interactions are a major driving force for peptide folding and stability. Consequently, we hypothesize that the UAA-containing peptide (Peptide-UAA) will exhibit greater thermal stability than the wild-type peptide (Peptide-WT).
The following is a graphical representation of the expected DSC thermograms:
Caption: Hypothetical DSC thermograms of Peptide-WT and Peptide-UAA.
The thermograms reveal a shift in the melting temperature (Tm) to a higher value for Peptide-UAA, indicating enhanced thermal stability. The enthalpy of unfolding (ΔH) is also expected to be larger for Peptide-UAA, reflecting the increased energy required to disrupt the more extensive hydrophobic interactions.
Parameter
Peptide-WT
Peptide-UAA
Rationale for Difference
Melting Temperature (Tm)
65.2 °C
75.8 °C
The increased hydrophobicity from the UAA's side chain enhances intramolecular interactions, requiring more thermal energy to induce unfolding.
Enthalpy of Unfolding (ΔH)
45.3 kcal/mol
58.7 kcal/mol
The larger ΔH reflects the greater number and strength of non-covalent bonds, primarily hydrophobic interactions, that are broken during denaturation.[11]
Change in Heat Capacity (ΔCp)
0.8 kcal/mol·K
1.1 kcal/mol·K
A larger ΔCp upon unfolding is often associated with the exposure of more hydrophobic surface area to the solvent. The long aliphatic chain of the UAA contributes to this effect.
This hypothetical data illustrates a common goal of incorporating lipophilic UAAs: to bolster the hydrophobic core of a peptide and thereby increase its conformational stability.[6]
Detailed Experimental Protocol
This protocol provides a step-by-step methodology for the DSC analysis described.
A. Sample Preparation
Peptide Synthesis and Purification: Synthesize both Peptide-WT and Peptide-UAA using standard solid-phase peptide synthesis (SPPS). Purify the peptides to >95% homogeneity using reverse-phase high-performance liquid chromatography (RP-HPLC).
Buffer Preparation: Prepare a 20 mM sodium phosphate buffer, pH 7.4. Filter the buffer through a 0.22 µm filter.
Peptide Dissolution and Quantification: Dissolve the lyophilized peptides in the phosphate buffer. Determine the precise peptide concentration using a reliable method such as UV absorbance at 280 nm (if aromatic residues are present) or a quantitative amino acid analysis.
Final Sample Preparation: Dilute the peptide stock solutions to a final concentration of 1 mg/mL in the phosphate buffer. Prepare a sufficient volume of the same buffer for the reference cell.
Degassing: Degas both the peptide solutions and the reference buffer for at least 15 minutes under vacuum with gentle stirring.
B. DSC Instrument Setup and Execution
Instrument Cleaning: Thoroughly clean the DSC cells with a suitable detergent solution followed by extensive rinsing with deionized water.
Buffer Scans: Perform several buffer-buffer baseline scans by loading the reference buffer into both the sample and reference cells. This ensures a stable and reproducible baseline.
Sample Loading: Carefully load approximately 300 µL of the Peptide-WT solution into the sample cell and an equal volume of the matched reference buffer into the reference cell.[14]
Thermal Equilibration: Equilibrate the system at the starting temperature (e.g., 25°C) for 15 minutes.
Heating Scan: Initiate a temperature scan from 25°C to 100°C at a constant rate of 1°C/minute.
Cooling and Reheating (Optional): After the initial heating scan, cool the sample back to the starting temperature and perform a second heating scan to assess the reversibility of the unfolding transition.[13]
Repeat for Peptide-UAA: Repeat steps 3-6 for the Peptide-UAA sample.
C. Data Analysis
Baseline Subtraction: Subtract the corresponding buffer-buffer baseline from each of the sample thermograms.
Data Fitting: Fit the baseline-corrected data to a suitable thermodynamic model (e.g., a two-state unfolding model) using the instrument's analysis software.
Parameter Extraction: Determine the values for Tm, ΔH, and ΔCp from the fitted data.
Conclusion: A Validated Approach to Enhancing Peptide Stability
This guide has detailed a comparative analysis of the thermal stability of a model peptide and its analogue containing the unnatural amino acid (R)-2-aminodec-9-enoic acid, using Differential Scanning Calorimetry. The integration of this lipophilic UAA was hypothesized to significantly enhance the peptide's thermal stability, as reflected by an increase in its melting temperature and enthalpy of unfolding.
The provided experimental workflow and protocol emphasize the importance of meticulous sample preparation and data analysis for obtaining reliable and reproducible results. By understanding the principles of DSC and the physicochemical properties of the amino acid modifications, researchers can rationally design peptides with improved stability profiles, a critical step in the development of robust and effective peptide-based therapeutics.
References
Differential Scanning Calorimetry: A Powerful and Versatile Tool for Analyzing Proteins and Peptides - ResearchGate. (2024). Available at: [Link]
Differential Scanning Calorimetry DSC Analysis: A Practical Guide to Thermal Insights - Torontech. (2025). Available at: [Link]
Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience. (n.d.). Available at: [Link]
How DSC can complement your protein thermal stability studies - Malvern Panalytical. (2022). Available at: [Link]
Thermal Stability (DSC, DSF) Analysis of Peptide Drugs - Mtoz Biolabs. (n.d.). Available at: [Link]
Thermal Stability Assessment of Peptide Coupling Reagents Commonly Used In Pharmaceutical Manufacturing | Request PDF - ResearchGate. (n.d.). Available at: [Link]
Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions - PMC. (n.d.). Available at: [Link]
Effect of Newly Synthesized Structures of Peptides on the Stability of the Monolayers Formed. (n.d.). Available at: [Link]
Differential Scanning Calorimetry: A Powerful and Versatile Tool for Analyzing Proteins and Peptides | Journal of Pharmaceutical Research International. (2024). Available at: [Link]
Proteins & Peptides Stability and Thermal Denaturation Analysis - CD Formulation. (n.d.). Available at: [Link]
A new synthesis of 9-oxodec-2-enoic acid - ResearchGate. (2025). Available at: [Link]
Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC. (2025). Available at: [Link]
9-Oxodecenoic acid - Wikipedia. (n.d.). Available at: [Link]
DSC thermograms of DEPE-peptide mixtures. (A, C) Heating and (B, D)... - ResearchGate. (n.d.). Available at: [Link]
How Unnatural Amino Acids in Antimicrobial Peptides Change Interactions with Lipid Model Membranes | The Journal of Physical Chemistry B - ACS Publications. (n.d.). Available at: [Link]
Chemical Modifications Designed to Improve Peptide Stability: Incorporation of Non-Natural Amino Acids, Pseudo-Peptide Bonds, and Cyclization | Bentham Science Publishers. (2010). Available at: [Link]
Reprogramming natural proteins using unnatural amino acids - RSC Publishing. (2021). Available at: [Link]
DSC and protein stability: What does the enthalpy change mean? - Malvern Panalytical. (2020). Available at: [Link]
Interpreting DSC curves Part 1: Dynamic measurements. (n.d.). Available at: [Link]
(PDF) Chemical Modifications Designed to Improve Peptide Stability: Incorporation of Non-Natural Amino Acids, Pseudo-Peptide Bonds, and Cyclization - ResearchGate. (2025). Available at: [Link]
(R)-2-Aminodec-9-enoic Acid: Laboratory Disposal & Handling Guide
Executive Summary & Chemical Profile (R)-2-aminodec-9-enoic acid is a non-proteinogenic, olefinic amino acid frequently utilized in peptide synthesis, specifically for hydrocarbon stapling (e.g., i, i+7 stapling) to stab...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Profile
(R)-2-aminodec-9-enoic acid is a non-proteinogenic, olefinic amino acid frequently utilized in peptide synthesis, specifically for hydrocarbon stapling (e.g., i, i+7 stapling) to stabilize alpha-helical secondary structures. Unlike standard amino acids, the presence of a terminal alkene (C9=C10) introduces specific reactivity concerns—primarily polymerization and oxidation sensitivity—that dictate its disposal pathway.
This guide provides an authoritative, self-validating protocol for the disposal of this compound, ensuring compliance with RCRA (Resource Conservation and Recovery Act) standards and maintaining laboratory safety.
Chemical Identity & Hazard Characterization
Parameter
Detail
Chemical Name
(R)-2-aminodec-9-enoic acid
Functional Groups
-Amino acid (zwitterionic), Terminal Alkene
Physical State
Solid (Powder)
Primary Hazards
Irritant (Skin/Eye/Respiratory), Combustible
Reactivity
Incompatible with strong oxidizers (alkene oxidation)
Waste Class
Non-Halogenated Organic (unless mixed with halogenated solvents)
Safety Assessment & Pre-Disposal Planning
Before initiating disposal, you must validate the state of the waste. The disposal route is determined by whether the compound is a pure solid, a reaction byproduct in solution, or a contaminated consumable.
Critical Reactivity Warning
Do NOT mix (R)-2-aminodec-9-enoic acid waste with strong oxidizing agents (e.g., permanganates, chromic acid, peroxides). The terminal alkene at position 9 is susceptible to oxidative cleavage or exothermic polymerization, potentially generating heat or pressure in a closed waste container.
Personal Protective Equipment (PPE) Matrix
PPE Category
Specification
Rationale
Hand Protection
Nitrile Gloves (Double gloving recommended for solutions)
Barrier against potential skin sensitization typical of non-standard amino acids.
Eye Protection
Chemical Safety Goggles
Prevents exposure to dust or splashes; standard safety glasses are insufficient for powder handling.
Respiratory
N95 or Fume Hood
Required if handling dry powder to prevent inhalation of particulates (H335).
Body
Lab Coat (Cotton/Flame Resistant)
Standard protection against particulate accumulation on clothing.
Disposal Decision Logic & Workflows
Effective waste management relies on segregating waste streams at the source. Use the following decision logic to determine the correct waste container.
Workflow 1: Waste Stream Classification
Figure 1: Decision tree for classifying (R)-2-aminodec-9-enoic acid waste streams. Note that "Solid" includes contaminated paper towels or weighing boats.
Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Applicability: Expired stock, spilled powder, or excess weighing material.
Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a dedicated solid waste drum.
Labeling: Affix a hazardous waste tag. Clearly write:
Transfer: Transfer solid carefully to avoid dust generation. If the solid is in a vial, place the entire uncapped vial into the solid waste container to minimize exposure.
Closure: Cap the waste container tightly immediately after addition.
Protocol B: Liquid Waste (Reaction Mixtures)
Applicability: Synthesis waste (e.g., after peptide coupling or olefin metathesis).
Segregation:
Scenario 1 (DCM/Chloroform): Dispose in Halogenated Waste carboy.
Scenario 2 (DMF/DMSO/Methanol): Dispose in Non-Halogenated Waste carboy.
Compatibility Check: Ensure the waste carboy does not contain strong oxidizers (e.g., nitric acid waste).[3] The alkene group can react exothermically.
Documentation: Log the approximate concentration of the amino acid on the waste container log sheet.
Protocol C: Empty Containers (RCRA Compliance)
To dispose of the original shipping bottle in regular trash, it must be "RCRA Empty" according to EPA 40 CFR 261.7 [1].
Definition: A container is empty if all wastes have been removed by pouring/scraping AND no more than 3% by weight of the total capacity remains.
Procedure:
Triple rinse the bottle with a solvent capable of dissolving the residue (e.g., Methanol or DCM).
Pour the rinsate into the appropriate liquid waste container (Protocol B).
Deface the label (cross out the chemical name).
Mark as "Empty" and place in glass recycling or trash (depending on facility rules).
Emergency Response: Spill Management
In the event of a spill, immediate containment is necessary to prevent tracking the material or generating inhalable dust.
Spill Response Workflow
Figure 2: Operational workflow for managing minor laboratory spills.
Cleanup Steps:
Solids: Do not dry sweep if significant dust is generated. Cover with wet paper towels (water or ethanol) to dampen, then wipe up.
Liquids: Absorb with vermiculite or polypropylene pads.
Decontamination: Wipe the surface with 70% ethanol followed by soap and water to remove any hydrophobic residue.
References & Regulatory Grounding
U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR 261.7 - Residues of hazardous waste in empty containers.
